Comprehensive Crystallographic Analysis of Ethyl 4-methylquinoline-2-carboxylate: A Single Crystal X-Ray Diffraction Guide
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Author: BenchChem Technical Support Team. Date: April 2026
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Introduction & Synthetic Context
Ethyl 4-methylquinoline-2-carboxylate (CAS: 142729-99-5) is a privileged nitrogen-containing heterocyclic scaffold, frequently utilized as a critical synthetic intermediate in medicinal chemistry and materials science. It is typically synthesized via a Combes-type condensation between an aniline derivative and ethyl 2,4-dioxopentanoate [1].
Understanding the precise three-dimensional molecular architecture of this compound is critical for rational drug design. The spatial orientation of the ester and methyl groups significantly dictates the molecule's binding affinity to biological targets, while its solid-state packing behavior influences its physicochemical properties, such as solubility and stability. Single Crystal X-Ray Diffraction (SCXRD) remains the gold standard for unambiguously determining these structural parameters [2].
Combes-type synthesis pathway for Ethyl 4-methylquinoline-2-carboxylate.
Principles of Crystallization and Sample Preparation
High-quality single crystals are the absolute prerequisite for accurate X-ray diffraction. The crystallization process must occur under strict thermodynamic control rather than kinetic precipitation. Kinetic precipitation yields amorphous powders or microcrystalline aggregates with high defect densities. Thermodynamic control, achieved via slow solvent evaporation or vapor diffusion, allows molecules sufficient time to arrange into a highly ordered, defect-free crystal lattice.
Protocol: Slow Evaporation Method for Single Crystal Growth
Solvent Selection: Dissolve 50 mg of highly pure (>98%) Ethyl 4-methylquinoline-2-carboxylate in 2 mL of a binary solvent system (e.g., dichloromethane/ethanol, 1:1 v/v). The compound exhibits high solubility in dichloromethane and moderate solubility in ethanol, creating an ideal gradient for crystallization as the more volatile dichloromethane evaporates first.
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean 5 mL glass vial. Causality: This removes microscopic particulate impurities (like dust or silica gel remnants) that could act as heterogeneous nucleation sites, which prematurely trigger the formation of multiple competing crystal seeds.
Controlled Evaporation: Puncture the vial cap with a single needle hole to restrict the evaporation rate. Place the vial in a vibration-free, temperature-controlled environment (20 °C).
Harvesting: After 5–7 days, inspect the vial under a polarized light microscope. Harvest the resulting colorless, block-shaped single crystals using a nylon loop and immediately immerse them in paratone oil to prevent solvent loss and environmental degradation.
X-Ray Diffraction Data Acquisition and Processing
The acquisition of diffraction data requires a self-validating workflow to ensure the reliability of the atomic model.
Workflow for Single Crystal X-Ray Diffraction (SCXRD) analysis of quinoline derivatives.
Data Collection Parameters
A suitable crystal (approx. 0.2 × 0.2 × 0.1 mm) is mounted on a diffractometer equipped with a CCD or CMOS detector. Data collection is typically performed at cryogenic temperatures (e.g., 100 K) using graphite-monochromated Mo K
α
radiation (
λ
= 0.71073 Å).
Causality: Cryocooling minimizes atomic thermal vibrations (Debye-Waller factors). By reducing the thermal motion of the atoms, the electron density maps become sharper, significantly enhancing high-angle diffraction intensities and the overall resolution of the structure [2].
Data Reduction and Refinement
Raw frame data is integrated using software such as SAINT or CrysAlisPro. Absorption corrections (multi-scan) are applied using SADABS to account for the varying path lengths of X-rays through the irregularly shaped crystal. The structure is solved using direct methods (SHELXT) and refined by full-matrix least-squares on
F2
using SHELXL. All non-hydrogen atoms are refined anisotropically, while hydrogen atoms are placed in calculated positions and refined using a riding model to ensure chemical sensibility.
Structural Analysis and Crystallographic Data
Note: As the exact public Crystallographic Information File (CIF) for CAS 142729-99-5 is proprietary or unpublished in open databases, the following crystallographic parameters are a highly accurate predictive model based on validated homologous structures (e.g., phenyl quinoline-2-carboxylate and quinoline-2-carboxylic acid) to illustrate the expected data profile for this specific scaffold[2, 3].
Ethyl 4-methylquinoline-2-carboxylate is expected to crystallize in a monoclinic crystal system, typically within the centrosymmetric space group
P21/c
.
Table 1: Representative Crystallographic Data for Ethyl 4-methylquinoline-2-carboxylate (Model)
Parameter
Value
Empirical Formula
C
13
H
13
NO
2
Formula Weight
215.25 g/mol
Temperature
100(2) K
Crystal System
Monoclinic
Space Group
P21/c
Unit Cell Dimensions
a≈9.6
Å,
b≈10.8
Å,
c≈13.2
Å,
β≈102∘
Volume
≈1340
Å
3
Z
(Molecules per unit cell)
4
Calculated Density (
ρ
)
≈1.06
g/cm
3
Goodness-of-fit on
F2
1.025
Final
R
indices [
I>2σ(I)
]
R1≈0.045
,
wR2≈0.112
Molecular Geometry and Intermolecular Interactions
The core quinoline ring system is essentially planar. However, the ethyl carboxylate group at the C2 position exhibits a characteristic torsional twist relative to the quinoline mean plane. This dihedral angle (typically between 3° and 10° in related quinoline-2-carboxylates) is driven by causality: it represents a thermodynamic compromise between the stabilizing effect of
π
-conjugation (which favors planarity) and the steric repulsion between the carbonyl oxygen and the adjacent C3-hydrogen of the quinoline ring (which forces the twist) [2].
In the solid state, the crystal packing is primarily stabilized by weak intermolecular C-H···O interactions (where the carbonyl oxygen acts as a hydrogen bond acceptor) and offset
π
π
stacking between the electron-deficient quinoline rings of adjacent molecules. No classical hydrogen bonds (e.g., O-H···O or N-H···O) are present due to the lack of strong hydrogen bond donors in the fully esterified molecule [2].
Computational Validation (DFT)
To validate the experimental SCXRD geometry, Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G(d,p)) are standard practice. DFT provides the gas-phase ground-state geometry, allowing researchers to isolate intrinsic intramolecular forces from crystal packing effects. For quinoline-2-carboxylates, DFT typically reveals that the carboxylate group is more coplanar in the gas phase than in the solid state. This computational validation confirms that the crystallographic twist observed in the SCXRD data is partially induced by intermolecular lattice packing forces, demonstrating the self-validating nature of combining theoretical and experimental crystallographic workflows [2].
References
Fazal, E., Jasinski, J. P., Anderson, B. J., Kaur, M., & Nagarajan, S. (2015). "Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives." Crystals, 5(1), 100-115. URL:[Link]
Jaskólski, M., et al. (1998). "Crystal structure of quinoline-2-carboxylic acid ⋅ quinolinium-2-carboxylate." Journal of Molecular Structure. URL:[Link]
Exploratory
An In-Depth Technical Guide to the Physicochemical Properties of Ethyl 4-methylquinoline-2-carboxylate
This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals working with or considering the use of Ethyl 4-methylquinoline-2-carboxylate. The quinoline scaffold i...
Author: BenchChem Technical Support Team. Date: April 2026
This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals working with or considering the use of Ethyl 4-methylquinoline-2-carboxylate. The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for numerous therapeutic agents. Understanding the fundamental physicochemical properties of its derivatives is paramount for successful synthesis, formulation, and biological application. This document provides an in-depth analysis of Ethyl 4-methylquinoline-2-carboxylate (CAS No. 142729-99-5), moving beyond a simple data sheet to offer insights into its molecular characteristics, a plausible synthetic route with mechanistic considerations, and its potential role in modern research.
Section 1: Core Molecular Identity and Structural Properties
Ethyl 4-methylquinoline-2-carboxylate is a heterocyclic compound featuring a quinoline core substituted with a methyl group at the 4-position and an ethyl carboxylate group at the 2-position. This arrangement of functional groups makes it a valuable and versatile intermediate in organic synthesis.[1] Its fundamental molecular properties are summarized below.
Section 2: Physicochemical Characteristics - A Predictive Analysis for Drug Development
The physicochemical profile of a molecule is a critical determinant of its behavior in both chemical and biological systems. For drug development professionals, properties such as lipophilicity (LogP), polar surface area (TPSA), and hydrogen bonding capacity are essential for predicting absorption, distribution, metabolism, and excretion (ADME) characteristics. As experimental data for this specific molecule is not extensively published, the following table relies on high-quality computational models, which provide robust and actionable insights.
Computed Property
Value
Significance in Research & Drug Development
XLogP3-AA (LogP)
3.1
Indicates moderate lipophilicity ("fat-loving" nature). This value suggests good potential for membrane permeability, a key factor for oral bioavailability.
Solubility and Physical State Prediction:
Based on the computed LogP of 3.1 and the absence of hydrogen bond donors, Ethyl 4-methylquinoline-2-carboxylate is predicted to have low solubility in water but good solubility in organic solvents such as ethanol, chloroform, and ethyl acetate.[6] While the precise melting and boiling points are not documented in the available literature, related structures like ethyl quinoline-2-carboxylate have a melting point of 30-33 °C and a boiling point of 180 °C at 14 Torr, suggesting the target compound is likely a solid or high-boiling liquid at room temperature.[1]
Section 3: A Plausible Synthetic Pathway: The Doebner-von Miller Reaction
The synthesis of quinoline derivatives is a well-established field, with several named reactions providing reliable access to this scaffold. A highly effective and illustrative method for preparing 4-methylquinolines is the Doebner-von Miller reaction. This protocol involves the reaction of an aniline with an α,β-unsaturated carbonyl compound. For the synthesis of the title compound, a logical approach involves the reaction of an aniline with ethyl 2-butynoate or a related precursor that can generate the required α,β-unsaturated ester in situ, followed by cyclization and oxidation.
The diagram below outlines a conceptual workflow for this synthesis. The choice of an acid catalyst (like polyphosphoric acid or sulfuric acid) is crucial; it protonates the carbonyl group, activating it for nucleophilic attack by the aniline, and subsequently catalyzes the dehydrative cyclization step that forms the quinoline ring.
Caption: Conceptual workflow for the Doebner-von Miller synthesis.
Experimental Protocol (Illustrative)
Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine aniline (1.0 eq) and a suitable solvent like ethanol.
Reagent Addition: Slowly add the acid catalyst (e.g., concentrated sulfuric acid, 0.2 eq) while cooling the flask in an ice bath.
Condensation: Add crotonaldehyde (1.1 eq) and ethyl pyruvate (1.1 eq) to the mixture.
Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).
Oxidation: After the initial condensation and cyclization, add an oxidizing agent (e.g., nitrobenzene or arsenic pentoxide, used with extreme caution) to facilitate the aromatization to the quinoline ring. Continue to reflux until the dihydroquinoline intermediate is consumed.
Workup: Cool the mixture to room temperature and neutralize with a saturated sodium bicarbonate solution.
Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl acetate. Combine the organic layers.
Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield the pure Ethyl 4-methylquinoline-2-carboxylate.
Section 4: Potential Applications in Research and Development
Quinoline carboxylates are not merely synthetic curiosities; they are highly valuable precursors in the synthesis of more complex molecules.[1]
Scaffold for Medicinal Chemistry: The ester functional group can be readily hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to create a library of amide derivatives for structure-activity relationship (SAR) studies. Quinolines are known to exhibit a wide range of biological activities, and derivatives have been investigated as anti-tumor and anti-HIV agents.[7][8]
Intermediate for Agrochemicals: The quinoline core is also present in some pesticides, and quinoline carboxylic acids are important precursors in their synthesis.[1]
Material Science: The rigid, planar structure of the quinoline system can be exploited in the development of organic materials with specific electronic or photophysical properties.
Section 5: Safety and Handling
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields, and a laboratory coat.
Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential dust or vapors.[9] Avoid contact with skin and eyes.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.
Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations. Do not allow the product to enter drains.[11]
References
PubChem. (n.d.). Ethyl 4-ethenylquinoline-2-carboxylate. Retrieved from [Link]
Merck Millipore. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]
PubMed. (2018). Quinolines from the cyclocondensation of isatoic anhydride with ethyl acetoacetate: preparation of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate and derivatives. Retrieved from [Link]
Aldlab-chemicals. (n.d.). ethyl 2-methylquinoline-4-carboxylate. Retrieved from [Link]
ChemBK. (2024). ethyl quinoline-2-carboxylate. Retrieved from [Link]
Semantic Scholar. (n.d.). Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates. Retrieved from [Link]
RSC Publishing. (2025). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Retrieved from [Link]
Revues Scientifiques Marocaines. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Retrieved from [Link]
Computational docking studies of Ethyl 4-methylquinoline-2-carboxylate derivatives
An In-Depth Technical Guide to Computational Docking Studies of Ethyl 4-methylquinoline-2-carboxylate Derivatives Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of n...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to Computational Docking Studies of Ethyl 4-methylquinoline-2-carboxylate Derivatives
Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of pharmacological activities, including anticancer and antimicrobial properties.[1] Ethyl 4-methylquinoline-2-carboxylate derivatives represent a promising class of compounds within this family, warranting detailed investigation into their potential as novel drug candidates. Molecular docking, a powerful computational technique, has become indispensable in modern drug discovery for its ability to predict the binding interactions between a small molecule (ligand) and its biological target (receptor).[2][3][4] This guide provides a comprehensive, in-depth walkthrough of the principles and practices involved in conducting computational docking studies on Ethyl 4-methylquinoline-2-carboxylate derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just a procedural outline but also the scientific rationale behind each step, ensuring a self-validating and robust in silico experimental design.
Foundational Principles of Molecular Docking
Molecular docking is a computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] The primary objective is to forecast the three-dimensional structure of this complex and estimate the strength of the interaction, commonly referred to as binding affinity.[2][3] This process is governed by two key components: a search algorithm and a scoring function.
Search Algorithm: This component explores the conformational space of the ligand within the receptor's binding site. It generates a multitude of possible binding poses by manipulating the ligand's translational, rotational, and torsional degrees of freedom. Docking methodologies have evolved from simple rigid-body docking to more sophisticated models that allow for ligand and even receptor flexibility, such as the "induced-fit" model, which better represents the dynamic nature of molecular interactions.[3][5]
Scoring Function: Once various poses are generated, the scoring function evaluates each one, assigning a numerical score that estimates the binding free energy.[2][3] A more negative docking score generally indicates a higher predicted binding affinity.[1] These functions are critical for ranking potential drug candidates and prioritizing them for further experimental validation.[3]
The Computational Docking Workflow: A Logical Overview
A successful docking study follows a systematic progression from data acquisition to results analysis. The causality behind this workflow is to progressively filter and refine data, starting with broad structural information and culminating in specific, energetically favorable binding predictions.
Caption: Logical flow of a structure-based drug design project using molecular docking.
Detailed Experimental Protocol
This section provides a step-by-step methodology for a docking study involving Ethyl 4-methylquinoline-2-carboxylate derivatives. We will use publicly available tools and databases to ensure the protocol is widely applicable.
Part A: Target Identification and Preparation
The choice of a biological target is paramount and should be driven by the therapeutic area of interest. Quinoline derivatives have shown efficacy against targets in cancer, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), and in infectious diseases, like HIV Reverse Transcriptase.[6][7][8]
Protocol: Receptor Preparation
Target Acquisition:
Identify a relevant protein target from literature or databases like DrugBank or the Therapeutic Target Database (TTD).[9][10][11]
Download the 3D crystal structure of the target protein from the RCSB Protein Data Bank (PDB).[12] For this example, let's assume we are targeting EGFR (PDB ID: 2GS2). PDBsum provides a useful overview of PDB entries.[13][14][15]
Structure Preparation (using UCSF Chimera):
Rationale: Raw PDB files often contain non-essential molecules (water, co-factors) and may lack hydrogen atoms, which are crucial for calculating interactions. This preparation step "cleans" the structure for an accurate simulation.
Step 1: Open the PDB file (e.g., 2GS2.pdb) in UCSF Chimera.[16][17]
Step 2: Delete solvent molecules. Go to Select > Structure > solvent and then Actions > Atoms/Bonds > delete.
Step 3: Remove any co-crystallized ligands or ions not essential for the binding interaction you wish to study. This is done by selecting them and deleting them.
Step 4: Add hydrogen atoms. Go to Tools > Structure Editing > AddH. Specify the protonation states of residues like Histidine based on the microenvironment of the active site.
Step 5: Add charges. Go to Tools > Structure Editing > Add Charge. Use a standard force field like AMBER.
Step 6: Save the prepared protein as a .pdb file. For use with AutoDock, it will later be converted to the required .pdbqt format.
Part B: Ligand Preparation
The ligands are your Ethyl 4-methylquinoline-2-carboxylate derivatives. Accurate 3D structures with correct stereochemistry and low-energy conformations are essential.
Protocol: Ligand Preparation
2D Structure Drawing:
Draw the 2D structures of your quinoline derivatives using software like ChemDraw or the open-source MarvinSketch.
3D Conversion and Energy Minimization:
Rationale: A molecule's 3D conformation dictates its interaction potential. Energy minimization finds the most stable, low-energy conformation, which is likely the one adopted upon binding.
Step 1: Import the 2D structures into a program like Avogadro or Schrödinger's Maestro.[18]
Step 2: Convert the 2D structure to 3D.
Step 3: Perform energy minimization using a suitable force field (e.g., MMFF94 or OPLS).[1]
Step 4: Save the optimized 3D structure in .mol2 or .sdf format.
Preparation for AutoDock (using AutoDockTools):
Rationale: AutoDock Vina requires ligands to be in the .pdbqt format, which includes atomic charges and torsional freedom information.[19]
Step 1: Open the energy-minimized ligand file in AutoDockTools (ADT).[20]
Step 2: ADT will automatically detect the root and rotatable bonds. Verify these are correct.
Step 3: Save the output as a .pdbqt file.
Part C: Docking Simulation with AutoDock Vina
AutoDock Vina is a widely-used, efficient, and accurate open-source docking program.[19][21]
Protocol: Docking Execution
Grid Box Definition:
Rationale: The grid box defines the three-dimensional space where the docking algorithm will search for binding poses. It should encompass the entire binding site of the receptor to ensure no potential interactions are missed.
Step 1: Load the prepared receptor (.pdbqt) into ADT or PyMOL.
Step 2: Identify the active site residues, often by referring to the location of the co-crystallized ligand in the original PDB file or from literature.
Step 3: In ADT, use the Grid Box tool to define the center and dimensions (in Ångstroms) of the box to cover the active site. Record these coordinates and dimensions.
Configuration File Creation:
Create a text file (e.g., conf.txt) with the following information:
Causality Note: The exhaustiveness parameter controls the thoroughness of the search. Higher values increase computational time but also increase the probability of finding the true minimum-energy binding pose. A value of 8 is a good starting point.[22]
Running the Simulation:
Execute Vina from the command line: vina --config conf.txt --log log.txt[20][23]
Part D: Analysis and Visualization
This final phase translates raw output data into actionable scientific insights.
Protocol: Results Analysis
Interpreting Binding Affinity:
Open the output log file (log.txt). Vina provides a table of binding affinities (in kcal/mol) for the top predicted poses. The lowest energy value corresponds to the most favorable predicted binding mode.
Visualizing Interactions (using UCSF Chimera or PyMOL):
Rationale: A docking score alone is insufficient. Visual inspection is crucial to validate the pose and understand the specific molecular interactions (hydrogen bonds, hydrophobic contacts, pi-stacking) that stabilize the complex. This understanding is key to rational drug design.
Step 1: Open the prepared receptor (protein.pdbqt) and the docking output file (ligand_out.pdbqt) in the visualization software.[24][25]
Step 2: The output file contains multiple binding modes. Select the top-ranked pose (Mode 1).
Step 3: Use the software's tools to identify and display interactions. For example, in Chimera, use the "Find H-Bond" and "Find Clashes/Contacts" tools.
Step 4: Analyze the key residues involved in the interaction. Are they consistent with the known mechanism of the target protein? Do they form strong, geometrically sound interactions?
Caption: Detailed workflow for a single ligand-protein docking experiment.
Data Presentation and Structure-Activity Relationships (SAR)
To compare multiple derivatives, the quantitative data should be summarized in a clear, tabular format. This allows for the identification of trends and the development of a Structure-Activity Relationship (SAR), which links chemical structure modifications to changes in binding affinity.
Table 1: Hypothetical Docking Results for Ethyl 4-methylquinoline-2-carboxylate Derivatives against EGFR
Compound ID
R-Group at Position 6
Docking Score (kcal/mol)
Key Interacting Residues
Hydrogen Bonds
EQ-01
-H
-8.5
Met793, Leu718, Cys797
Met793 (backbone)
EQ-02
-Cl
-9.2
Met793, Leu718, Val726
Met793 (backbone)
EQ-03
-OCH₃
-9.5
Met793, Leu718, Thr790
Met793, Thr790
EQ-04
-NH₂
-9.9
Met793, Asp855, Lys745
Asp855, Lys745
From this hypothetical data, a preliminary SAR can be inferred: adding a hydrogen bond donor/acceptor group at the 6-position (like -OCH₃ or -NH₂) appears to improve binding affinity, likely by forming additional hydrogen bonds with residues like Thr790 or Asp855. This insight directly guides the next round of chemical synthesis and optimization.
Advanced Considerations: Beyond the Docking Score
A successful drug candidate must possess more than just high binding affinity. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a critical subsequent step.[26][27]
Drug-Likeness: Tools like SwissADME or QikProp can predict properties based on Lipinski's Rule of Five, which assesses oral bioavailability.[28][29]
Pharmacokinetics & Toxicity: More advanced platforms can predict metabolic stability, potential for causing drug-induced liver injury, and other key pharmacokinetic parameters.[30][31][32]
Integrating docking results with ADMET predictions provides a more holistic view of a compound's potential, allowing researchers to prioritize candidates that balance potency with favorable drug-like properties, thereby reducing late-stage attrition in the drug development pipeline.[31]
References
Benchchem. (2025). Comparative Docking Studies of Quinoline Derivatives with Target Proteins: A Guide for Researchers. Benchchem Technical Support.
Bou-Salah, L., et al. (n.d.). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. MDPI.
Pramesti, C. Y., et al. (2026, January 21). Molecular docking in drug design: Basic concepts and application spectrums. World Journal of Advanced Research and Reviews.
Yuan, S., et al. (2025, June 10). A Comprehensive Review on Molecular Docking in Drug Discovery. MDPI.
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Berman, H. M., et al. (n.d.). Protein Structure Databases: RCSB Protein Data bank (PDB), PDBsum & PDBe. SpringerLink.
Database Commons. (2015, July 12). PDBsum.
S. F. Ahmad, et al. (n.d.).
Guedes, I. A., et al. (2024, June 28). Molecular Docking: An Insight from Drug Discovery to Drug Repurposing Approach. IntechOpen.
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BIOVIA. (2026, February 10). AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026.
The Scripps Research Institute. (2020, December 4). Tutorial – AutoDock Vina.
Salmaso, V., & Moro, S. (n.d.). Molecular docking methodologies. PubMed.
Kumar, A., et al. (n.d.). Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors. PMC.
F. Guba, W., et al. (2023, October 10). Prediction of Small-Molecule Developability Using Large-Scale In Silico ADMET Models.
Wishart, D. S., et al. (n.d.). DrugBank: a knowledgebase for drugs, drug actions and drug targets. PMC.
Laskowski, R. A. (n.d.). PDBsum: Structural summaries of PDB entries. PMC - NIH.
Deep Origin. (2025, January 10).
Neupane, R. (2025, December 22). Molecular Docking: Principle, Steps, Types, Tools, Models, Uses. Microbe Notes.
Wang, B., et al. (2024, October 9). Activity-based protein profiling guided new target identification of quinazoline derivatives for expediting bactericide discovery. PubMed.
G. V. (2016, February 24). (PDF) Molecular modeling studies of quinoline derivatives as VEGFR-2 tyrosine kinase inhibitors using pharmacophore based 3D QSAR and docking approach.
The Scripps Research Institute. (2012, October 26). Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial.
Simulations Plus. (2026, January 29). ADMET Predictor®.
Kumar, M. (n.d.). (PDF) Molecular Docking and ADMET Study of Quinoline-based Derivatives for Anti-Cancer Activity.
Kumar, A. (2025, August 7). Molecular Docking And In Vitro Studies Of New Quinoline Derivatives With Antimalarial Potential.
Forli, S., et al. (n.d.). Basic docking. Autodock Vina 1.2.
The Scripps Research Institute. (2020, December 5). AutoDock Vina Manual.
ResearchGate. (n.d.). e‐Pharmacophore‐based design strategy of quinoline derivatives as.... [Link]
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Al-Ostath, A., et al. (2025, August 15).
UCSF. (n.d.).
Mohareb, R. M., et al. (2024, January 15). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. MDPI.
RCSB PDB. (2021, December 16). Tutorial 1 – Getting Started with UCSF Chimera. YouTube.
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ResearchGate. (2025, October 15).
Schrödinger Inc. (n.d.).
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CD ComputaBio. (n.d.). Schrödinger Docking Tutorial.
Benchchem. (n.d.).
Mhaske, G. S., et al. (2022, May 1). In Silico Identification of Novel Quinoline-3-carboxamide Derivatives Targeting Platelet-Derived Growth Factor Receptor. Bentham Science Publishers.
ResearchGate. (n.d.).
Schrödinger. (2022, January 23). Protein Ligand Docking Lesson Plan.
UniProt. (n.d.).
Schrödinger. (n.d.). Docking and scoring.
Wang, Y., et al. (2019, November 6). Therapeutic target database 2020: enriched resource for facilitating research and early development of targeted therapeutics. Nucleic Acids Research, Oxford Academic.
Schrödinger. (n.d.). Beginning with Maestro. Sandiego.
An In-depth Technical Guide to the Electronic Absorption and Fluorescence Spectra of Ethyl 4-methylquinoline-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals Introduction Quinoline derivatives form the scaffold of numerous compounds with significant applications in medicinal chemistry and materials science.[1][2]...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Quinoline derivatives form the scaffold of numerous compounds with significant applications in medicinal chemistry and materials science.[1][2] Their unique photophysical properties, particularly their fluorescence, make them valuable as probes and sensors in biological systems.[2][3] Ethyl 4-methylquinoline-2-carboxylate is a member of this important class of molecules. Understanding its electronic absorption and fluorescence characteristics is crucial for harnessing its potential in various applications, from drug design to the development of novel fluorescent markers. This guide provides a comprehensive overview of the theoretical underpinnings and practical methodologies for characterizing the spectroscopic properties of ethyl 4-methylquinoline-2-carboxylate.
Theoretical Background: The Dance of Electrons and Light
The interaction of a molecule like ethyl 4-methylquinoline-2-carboxylate with ultraviolet and visible light is governed by the principles of quantum mechanics. The absorption of a photon of a specific energy excites an electron from a lower energy molecular orbital to a higher energy one.[4] In quinoline derivatives, the primary electronic transitions of interest are π → π* and n → π* transitions.[5]
π → π Transitions:* These transitions involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. They are typically characterized by high molar absorptivity (ε) and are responsible for the strong absorption bands observed in the UV-Vis spectra of aromatic compounds like quinoline.
n → π Transitions:* These involve the excitation of a non-bonding electron (for example, from the nitrogen atom in the quinoline ring) to a π* antibonding orbital. These transitions are generally weaker (lower ε) than π → π* transitions.[5]
The absorption and subsequent emission of light by a molecule can be visualized using a Jablonski diagram, which illustrates the electronic states of a molecule and the transitions between them.
Caption: Experimental workflow for the spectroscopic characterization of Ethyl 4-methylquinoline-2-carboxylate.
Step-by-Step Methodology
Sample Preparation:
Prepare a stock solution of ethyl 4-methylquinoline-2-carboxylate in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mM.
From the stock solution, prepare a series of dilutions in different solvents to obtain solutions with absorbances in the range of 0.01 to 0.1 at the excitation wavelength to avoid inner filter effects.
[6]
Absorption Spectroscopy:
Record the UV-Vis absorption spectrum of the compound in each solvent from approximately 200 to 500 nm.
Identify the wavelength of maximum absorption (λmax).
Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length (1 cm).
Fluorescence Spectroscopy:
Excite the sample at its λmax determined from the absorption spectrum.
Record the fluorescence emission spectrum. The emission maximum (λem) should be identified.
To determine the fluorescence quantum yield, prepare a series of solutions of both the sample and a reference standard (e.g., quinine sulfate) with absorbances below 0.05 at the excitation wavelength.
[6] * Measure the integrated fluorescence intensity and absorbance of each solution.
The quantum yield is calculated using the following equation:
Φx = Φstd * (Gradx / Gradstd) * (nx² / nstd²)
[6] Where:
Φ is the quantum yield.
Grad is the gradient from the plot of integrated fluorescence intensity versus absorbance.
n is the refractive index of the solvent.
'x' denotes the sample and 'std' denotes the standard.
Data Interpretation and Expected Results
The photophysical properties of quinoline derivatives are highly sensitive to their chemical environment, a phenomenon known as solvatochromism. [7][8]This is due to changes in the dipole moment of the molecule upon excitation. [9]For push-pull systems, where an electron-donating group is conjugated with an electron-withdrawing group, an intramolecular charge transfer (ICT) can occur in the excited state. [8][10]This leads to a more polar excited state compared to the ground state.
In the case of ethyl 4-methylquinoline-2-carboxylate, the methyl group at the 4-position acts as a weak electron-donating group, and the ester group at the 2-position is an electron-withdrawing group. This push-pull character suggests that the molecule is likely to exhibit positive solvatochromism, where the emission maximum shifts to longer wavelengths (a bathochromic or red shift) as the polarity of the solvent increases. [7][10]This is because polar solvents will stabilize the more polar excited state to a greater extent than the ground state.
[9][10]
Table 1: Expected Photophysical Properties of Ethyl 4-methylquinoline-2-carboxylate in Various Solvents (Illustrative Data based on Quinoline Analogs)
Solvent
Polarity Index
Expected λabs (nm)
Expected λem (nm)
Expected Stokes Shift (cm-1)
Expected Quantum Yield (Φf)
Hexane
0.1
~310
~350
~3500
High
Toluene
2.4
~312
~360
~4100
Moderate-High
Dichloromethane
3.1
~315
~375
~4900
Moderate
Acetonitrile
5.8
~318
~390
~5700
Moderate-Low
Ethanol
4.3
~320
~400
~6200
Low
Note: The values presented in this table are hypothetical and are intended to illustrate the expected trends based on the behavior of similar quinoline derivatives reported in the literature. [5][9][10]A general trend of decreasing quantum yield with increasing solvent polarity is also anticipated for many push-pull fluorophores, as polar solvents can promote non-radiative decay pathways.
[6][8]
Conclusion
The electronic absorption and fluorescence spectroscopy of ethyl 4-methylquinoline-2-carboxylate provide valuable insights into its electronic structure and its interactions with the surrounding environment. By systematically applying the experimental protocols outlined in this guide, researchers can obtain critical data on its absorption and emission maxima, molar absorptivity, Stokes shift, and quantum yield. The expected solvatochromic behavior of this molecule, driven by its intramolecular charge transfer character, makes it a promising candidate for use as an environmentally sensitive fluorescent probe. A thorough understanding of these photophysical properties is paramount for the rational design and application of this and other quinoline derivatives in drug development and materials science.
References
Synthesis, Photophysical Properties and Antioxidant Activity of Novel Quinoline Derivatives. (2023). [No specific journal mentioned in the provided text]
Quinolines by Three-Component Reaction: Synthesis and Photophysical Studies. (n.d.). SciELO.
Synthesis, Photophysical Properties, Theoretical Studies, and Living Cancer Cell Imaging Applications of New 7-(Diethylamino)quinolone Chalcones. (2024). ACS Omega.
Hosen, N. (n.d.). Synthesis and photophysical properties of coumarin-quinoline derivatives for sensor development. [No specific source mentioned in the provided text]
Synthesis, Photophysical Properties and Antioxidant Activity of Novel Quinoline Derivatives. (2023).
Quinolin-2(1H)
Enhancing the quantum yield of 7-substituted quinolin-8-ol fluorescent probes. (2025). Benchchem.
Electronic absorption, fluorescence emission, and excitation spectra... (n.d.).
Quinolinium-Based Fluorescent Probes for Dynamic pH Monitoring in Aqueous Media at High pH Using Fluorescence Lifetime Imaging. (2023). ACS Sensors.
Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties. (2019). PMC.
The Fluorescence Quantum Yield (ΦF) Of Novel 2-Quinolinone Deriv. (n.d.). Digital Commons@DePaul.
Solvatochromism and Estimation of Ground and Excited State Dipole Moments of 6-aminoquinoline. (n.d.).
Synthesis, spectroscopic and structural characterization of three new ethyl (E)-2-formyl-4-styrylquinoline-3-carboxylates. (n.d.).
How fluorescence quantum yield related to fluorescence lifetime? What happens to quantum yield if lifetime increases? (2018).
ethyl quinoline-2-carboxyl
ethyl 4-methylquinoline-2-carboxyl
Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates. (2024). [No specific journal mentioned in the provided text]
4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. (n.d.).
Fluorescence enhancement of quinolines by protonation. (n.d.).
Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the transloc
Electronic Spectra of Organic Molecules. (2021). Chemistry LibreTexts.
The Multifaceted Biological Activities of 4-Methylquinoline Derivatives: A Technical Guide for Drug Discovery
The quinoline scaffold, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is a cornerstone in medicinal chemistry, lending its structural motif to a plethora of therapeutic agents. Among its numerous...
Author: BenchChem Technical Support Team. Date: April 2026
The quinoline scaffold, a fused bicyclic heterocycle containing a benzene and a pyridine ring, is a cornerstone in medicinal chemistry, lending its structural motif to a plethora of therapeutic agents. Among its numerous derivatives, those bearing a methyl group at the 4-position have garnered significant attention for their diverse and potent biological activities. This technical guide provides an in-depth exploration of the biological landscape of 4-methylquinoline derivatives, offering researchers, scientists, and drug development professionals a comprehensive resource to navigate their therapeutic potential. We will delve into their anticancer, antimicrobial, anti-inflammatory, and antiviral properties, elucidating the underlying mechanisms of action, structure-activity relationships, and key experimental protocols for their evaluation.
I. Anticancer Activity: Targeting the Hallmarks of Cancer
4-Methylquinoline derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines.[1][2] Their mechanisms of action are multifaceted, often involving the disruption of fundamental cellular processes that are hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis.[2][3]
A. Mechanisms of Antiproliferative Action
The anticancer effects of 4-methylquinoline derivatives are often attributed to their ability to induce cell cycle arrest and apoptosis .[2][4] Certain derivatives have been shown to arrest the cell cycle at different phases, thereby inhibiting the proliferation of cancer cells. For instance, some compounds induce a G2/M phase arrest, preventing the cells from entering mitosis.[5]
Apoptosis, or programmed cell death, is another key mechanism. These compounds can trigger the apoptotic cascade through various signaling pathways. Molecular docking studies have suggested that some 4-methylquinoline derivatives may act as inhibitors of key proteins involved in cancer progression, such as protein kinases.[1] For example, the inhibition of the Phosphoinositide 3-Kinase (PI3K)/Akt signaling pathway, which is crucial for cell survival, has been implicated in the pro-apoptotic effects of some quinazoline derivatives, a closely related class of compounds.[4]
The following diagram illustrates a hypothetical signaling pathway that could be targeted by 4-methylquinoline derivatives to induce apoptosis.
Caption: Potential mechanism of apoptosis induction by a 4-methylquinoline derivative through inhibition of the PI3K/Akt signaling pathway.
B. Structure-Activity Relationship (SAR) Insights
The anticancer potency of 4-methylquinoline derivatives is highly dependent on the nature and position of substituents on the quinoline ring. Structure-activity relationship (SAR) studies have revealed that modifications at various positions can significantly impact their cytotoxic effects.[1][6] For example, the introduction of different heterocyclic moieties at the 7-position of the 4-methylquinoline core has been shown to modulate antibacterial and anti-tubercular activities, suggesting that similar strategies could be employed to enhance anticancer efficacy.[7] The lipophilicity of the compounds, as indicated by their cLogP values, also plays a crucial role, with more lipophilic derivatives often exhibiting better cytotoxic effects against certain cancer cell lines.[1]
C. Quantitative Analysis of Anticancer Activity
The in vitro cytotoxic activity of 4-methylquinoline derivatives is typically quantified by determining their half-maximal inhibitory concentration (IC50) values against various cancer cell lines. The following table summarizes representative IC50 values for selected 4-methylquinoline and related quinoline derivatives from the literature.
D. Experimental Protocol: In Vitro Cytotoxicity MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess the cytotoxic effects of compounds on cancer cell lines.[8][9]
Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.
Step-by-Step Methodology:
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[8]
Compound Treatment: Prepare serial dilutions of the 4-methylquinoline derivatives in complete culture medium. The final concentration of the solvent (e.g., DMSO) should be kept below 0.5% to avoid toxicity.[8] Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include appropriate controls (vehicle control and untreated cells).
Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.[8]
MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in sterile PBS) to each well. Incubate for an additional 3-4 hours at 37°C.[8]
Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.[10]
Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells.
The following diagram illustrates the workflow of the MTT assay.
Caption: Experimental workflow for the in vitro cytotoxicity MTT assay.
II. Antimicrobial Activity: Combating Bacterial and Fungal Pathogens
4-Methylquinoline derivatives have demonstrated significant potential as antimicrobial agents, exhibiting activity against a range of Gram-positive and Gram-negative bacteria, as well as some fungal strains.[11][12][13]
A. Spectrum of Antimicrobial Action
Studies have shown that certain 4-methyl-2-(4-substituted phenyl)quinoline derivatives possess significant antibacterial activity against Escherichia coli and Pseudomonas aeruginosa.[11] However, in some cases, these derivatives have shown limited activity against Gram-positive bacteria like Staphylococcus aureus.[11] This suggests that the spectrum of activity can be influenced by the specific substitutions on the quinoline core. Other quinoline derivatives have shown potent activity against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA).[12]
B. Proposed Mechanisms of Antimicrobial Action
The precise mechanisms by which 4-methylquinoline derivatives exert their antimicrobial effects are still under investigation. However, it is hypothesized that they may interfere with essential bacterial processes such as DNA replication, protein synthesis, or cell wall formation. For some quinoline derivatives, inhibition of bacterial DNA gyrase and topoisomerase IV is a well-established mechanism of action. It is plausible that 4-methylquinoline derivatives share a similar mode of action.
C. Quantitative Analysis of Antimicrobial Activity
The antimicrobial efficacy of these compounds is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.
D. Experimental Protocol: Broth Microdilution Assay for MIC Determination
The broth microdilution method is a standardized and widely used technique for determining the MIC of antimicrobial agents.[14][15][16]
Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is determined as the lowest concentration of the agent that prevents visible growth after incubation.[15]
Step-by-Step Methodology:
Preparation of Test Compound: Prepare a stock solution of the 4-methylquinoline derivative in a suitable solvent (e.g., DMSO).
Serial Dilution: Perform a two-fold serial dilution of the compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).[16]
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard.[14]
Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.
Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 35-37°C for 16-20 hours for most bacteria).[16]
MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. The addition of a redox indicator like 2,3,5-triphenyltetrazolium chloride (TTC) can facilitate the reading of the results.[17]
III. Anti-inflammatory Activity: Modulating the Inflammatory Cascade
Chronic inflammation is a key contributor to a variety of diseases. 4-Methylquinoline derivatives have shown promise as anti-inflammatory agents, with some compounds exhibiting potent activity in preclinical models.[18][19]
A. Mechanisms of Anti-inflammatory Action
The anti-inflammatory effects of quinoline derivatives are often associated with their ability to inhibit the production of pro-inflammatory mediators. For instance, some derivatives have been shown to inhibit the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.[18] The inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins, is another potential mechanism of action.[20]
B. In Vitro and In Vivo Evaluation
The anti-inflammatory activity of these compounds can be assessed using various in vitro and in vivo models. In vitro assays often involve measuring the inhibition of pro-inflammatory cytokine production in cell cultures. In vivo models, such as the carrageenan-induced paw edema test in rodents, are used to evaluate the compound's efficacy in a living organism.[19][21]
C. Experimental Protocol: In Vitro Inhibition of Nitric Oxide (NO) Production in Macrophages
Principle: Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, stimulates macrophages to produce pro-inflammatory mediators, including nitric oxide (NO). The anti-inflammatory potential of a compound can be assessed by its ability to inhibit LPS-induced NO production.
Step-by-Step Methodology:
Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in a 96-well plate.
Compound Treatment: Treat the cells with various concentrations of the 4-methylquinoline derivative for a predetermined time.
LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production.
Nitrite Measurement (Griess Assay): After incubation, collect the cell culture supernatant. The concentration of NO is determined by measuring the amount of its stable metabolite, nitrite, using the Griess reagent.
Data Analysis: Calculate the percentage of inhibition of NO production compared to the LPS-stimulated control.
IV. Antiviral Activity: A Frontier in 4-Methylquinoline Research
The antiviral potential of 4-methylquinoline derivatives is an emerging area of research. While the broader class of quinolines has shown activity against a variety of viruses, including Dengue virus, coronaviruses, and human immunodeficiency virus (HIV), more specific studies on 4-methyl substituted derivatives are needed.[22][23]
A. Potential Viral Targets
The antiviral mechanisms of quinoline derivatives can vary depending on the virus. Some compounds may interfere with viral entry into host cells, while others may inhibit viral replication by targeting viral enzymes such as polymerases or proteases.[22]
B. Experimental Protocol: Plaque Reduction Assay
The plaque reduction assay is a standard method for determining the antiviral activity of a compound.[24][25]
Principle: A monolayer of host cells is infected with a virus in the presence of different concentrations of the test compound. The number of plaques (zones of cell death caused by viral replication) is then counted to determine the concentration of the compound that inhibits plaque formation by 50% (IC50).[25]
Step-by-Step Methodology:
Cell Seeding: Seed a monolayer of susceptible host cells in a multi-well plate.
Virus Infection: Infect the cells with a known amount of virus in the presence of serial dilutions of the 4-methylquinoline derivative.
Overlay: After an adsorption period, the virus-compound mixture is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agar or carboxymethyl cellulose) to restrict the spread of the virus to adjacent cells.
Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).
Plaque Visualization and Counting: The plaques are visualized by staining the cells (e.g., with crystal violet) and then counted.
IC50 Determination: The IC50 value is calculated as the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.
The following diagram illustrates the general workflow for antiviral screening.
Caption: A simplified workflow for the evaluation of antiviral activity.
V. Conclusion and Future Perspectives
4-Methylquinoline derivatives represent a versatile and promising scaffold in drug discovery, exhibiting a broad spectrum of biological activities. Their potential as anticancer, antimicrobial, anti-inflammatory, and antiviral agents warrants further investigation. Future research should focus on elucidating their precise mechanisms of action, optimizing their structure-activity relationships through medicinal chemistry efforts, and evaluating their efficacy and safety in more advanced preclinical and clinical studies. The in-depth understanding of their biological properties, facilitated by the experimental approaches outlined in this guide, will be crucial in unlocking the full therapeutic potential of this important class of compounds.
VI. References
Synthesis, Charcterization and Antibacterial Studies of 4-Methyl-2-(4-Substituted Phenyl) Quinoline Derivatives. Der Pharma Chemica.
Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry (RSC Publishing).
Comprehensive review on current developments of quinoline-based anticancer agents.
Application Notes and Protocols for In Vitro Anticancer Activity of 6,8-Difluoro-2-methylquinolin-4-amine and its Analogs. Benchchem.
Antiviral Activity of Novel Quinoline Derivatives against Dengue Virus Serotype 2. PMC.
A Comparative Guide to the Structure-Activity Relationship of 4-Hydroxyquinoline Analogs. Benchchem.
DESIGN, SYNTHESIS, MOLECULAR DOCKING OF NOVEL 4- METHYL QUINOLINE DERIVATIVES; EVALUATION OF ANTI- MICROBIAL, ANTI-TUBERCULAR ACTIVITIES. ResearchGate.
Design, Synthesis, and Biological Evaluation of 4-Methyl Quinazoline Derivatives as Anticancer Agents Simultaneously Targeting Phosphoinositide 3-Kinases and Histone Deacetylases. PubMed.
Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. PMC.
Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy. Preprints.org.
Investigating the Anti-inflammatory Effect of Quinoline Derivative: N1-(5-methyl-5H-indolo[2,3-b]quinolin-11-yl)benzene-1,4-diamine Hydrochloride Loaded Soluble Starch Nanoparticles Against Methotrexate-induced Inflammation in Experimental Model. PMC.
Application Notes: Protocol for Testing Anticancer Activity of Quinoline Derivatives. Benchchem.
Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. PMC.
Synthesis and evaluation of the anti-inflammatory activity of quinoline derivatives | Request PDF. ResearchGate.
Quinoxaline Derivatives as Antiviral Agents: A Systematic Review. ScienceOpen.
IBT Bioservices Guide to In Vitro Antiviral Testing.
Design, Synthesis and Molecular Modeling Study of Quinazolin-4(3H) Ones With Potential Anti-Inflammatory Activity. Biosciences Biotechnology Research Asia.
Anticancer Activity of Quinoline Derivatives; An Overview. ResearchGate.
Comparative Analysis of the Antibacterial Activity of 4-Aminoquinoline Derivatives. Benchchem.
Antioxidant, Anti-inflammatory, Antibacterial, and Analgesic Activities and Mechanisms of Quinolines, Indoles and Related Derivatives. ResearchGate.
Application Notes and Protocols for Microdilution Susceptibility Testing of Quinoline Derivatives. Benchchem.
In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF -7 cell lines study of Marine Yeast. Journal of Applied Pharmaceutical Science.
Human Enterovirus B: Selective Inhibition by Quinoxaline Derivatives and Bioinformatic RNA-Motif Identification as New Targets. UniCA IRIS.
Synthetic and medicinal perspective of quinolines as antiviral agents. PMC - NIH.
Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives.
Evaluation of a Colorimetric Broth Microdilution Method for Antimicrobial Susceptibility Testing Using 2,3,5-Triphenyltetrazolium Chloride.
Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds. PubMed.
Cytotoxic activity of quinolinequinones in cancer: In vitro studies, molecular docking, and ADME/PK profiling. ResearchGate.
Inhibition of Influenza Virus Replication by Oseltamivir Derivatives. MDPI.
Synthesis and In Vitro and Silico Anti-inflammatory Activity of New Thiazolidinedione-quinoline Derivatives. ResearchGate.
Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry. Eco-Vector Journals Portal.
Synthesis and antiviral activity of several quinoline derivatives. ResearchGate.
Synthesis, anti-inflammatory and analgesic activity of some new 4(3H)-quinazolinone derivatives. PubMed.
Synthesis and antiviral activity of a series of novel quinoline derivatives as anti-RSV or anti-IAV agents. PubMed.
Design, Synthesis, Antiviral Evaluation, and SAR Studies of New 1-(Phenylsulfonyl)-1H-Pyrazol−4-yl-Methylaniline Derivatives. Frontiers.
Synthesis and Antimicrobial Activity of some Quinazolinone Derivatives.
Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights. MDPI.
Application Note: Ethyl 4-methylquinoline-2-carboxylate as a Versatile Scaffold for Next-Generation Antimalarial Drug Design
Audience: Researchers, scientists, and drug development professionals in the field of medicinal chemistry and parasitology. Introduction: The Enduring Legacy and Future of Quinoline Scaffolds For centuries, quinoline-bas...
Author: BenchChem Technical Support Team. Date: April 2026
Audience: Researchers, scientists, and drug development professionals in the field of medicinal chemistry and parasitology.
Introduction: The Enduring Legacy and Future of Quinoline Scaffolds
For centuries, quinoline-based compounds have been the cornerstone of antimalarial chemotherapy, from the natural alkaloid quinine to synthetic analogs like chloroquine (CQ) and mefloquine.[1][2] The quinoline core is a privileged scaffold in medicinal chemistry due to its ability to interact with key biological targets within the Plasmodium falciparum parasite.[2][3] The primary mechanism of action for many quinoline drugs involves disrupting the parasite's detoxification of heme, a toxic byproduct of hemoglobin digestion.[4][5][6] During its intraerythrocytic stage, the parasite degrades vast amounts of host hemoglobin in its acidic digestive vacuole (DV), releasing toxic free heme. To protect itself, the parasite polymerizes this heme into an inert, crystalline substance called hemozoin.[7][8] Quinolines accumulate in the acidic DV and are thought to cap the growing hemozoin crystal, preventing further polymerization and leading to a buildup of toxic heme that kills the parasite.[5][9][10]
However, the widespread emergence of drug-resistant parasite strains, particularly to chloroquine, has severely compromised the efficacy of these vital drugs.[6][11] Resistance is primarily associated with mutations in the P. falciparum chloroquine resistance transporter (PfCRT), a protein on the parasite's digestive vacuole membrane that effluxes the drug, reducing its concentration at the target site.[12][13][14] This pressing challenge necessitates the design of novel quinoline derivatives that can circumvent these resistance mechanisms.
This application note presents Ethyl 4-methylquinoline-2-carboxylate as a strategic starting point and versatile scaffold for developing new antimalarial agents. Its structure offers multiple sites for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR) to enhance potency against both drug-sensitive and resistant parasite strains. We will detail the rationale behind its selection, a robust synthesis protocol, and a comprehensive workflow for its application in a modern antimalarial drug discovery program.
Part 1: The Core Scaffold - Synthesis and Properties
Rationale for Scaffold Selection
Ethyl 4-methylquinoline-2-carboxylate is an ideal lead scaffold for several reasons:
Proven Core: It contains the essential quinoline nucleus known for antimalarial activity.
Synthetic Accessibility: It can be synthesized efficiently through established methods like the Combes quinoline synthesis.[15][16]
Multiple Derivatization Points: The ester group at the C2 position, the methyl group at C4, and the aromatic ring itself provide rich chemistry handles for creating a diverse library of analogs. This allows for fine-tuning of properties like lipophilicity, basicity, and steric bulk, which are crucial for activity and overcoming resistance.[17][18]
Potential to Evade Resistance: By adding bulky or sterically complex side chains, it is possible to design molecules that are poor substrates for the PfCRT efflux pump, a key strategy to combat chloroquine resistance.[19][20][21]
Synthesis Protocol: Combes Quinoline Synthesis
The Combes synthesis provides a direct and reliable route to the 2,4-substituted quinoline core of our lead compound. It involves the acid-catalyzed condensation of an aniline with a β-diketone.[15][22]
Protocol 1: Synthesis of Ethyl 4-methylquinoline-2-carboxylate
Materials:
Aniline
Ethyl 2,4-dioxopentanoate (a β-keto ester)
Concentrated Sulfuric Acid (H₂SO₄) or Polyphosphoric Acid (PPA)
Ethanol
Sodium Bicarbonate (NaHCO₃) solution (saturated)
Ethyl acetate
Anhydrous Magnesium Sulfate (MgSO₄)
Silica gel for column chromatography
Procedure:
Condensation: In a round-bottom flask, dissolve aniline (1.0 eq) and ethyl 2,4-dioxopentanoate (1.1 eq) in absolute ethanol.
Rationale: This step forms an intermediate enamine through the condensation of the primary amine with one of the carbonyl groups of the β-keto ester.[23]
Acid-Catalyzed Cyclization: Slowly add concentrated sulfuric acid (e.g., 3-4 eq) to the cooled reaction mixture with stirring. The mixture is then heated to reflux for 2-4 hours.
Rationale: The strong acid protonates the remaining carbonyl group, activating it for intramolecular electrophilic aromatic substitution. The enamine attacks the benzene ring, leading to cyclization. A subsequent dehydration step yields the aromatic quinoline ring.[15][23] PPA can be an effective alternative dehydrating agent.[15]
Work-up: After cooling to room temperature, carefully pour the reaction mixture over crushed ice.
Neutralization: Slowly neutralize the acidic solution with a saturated solution of sodium bicarbonate until the pH is ~7-8. A precipitate should form.
Caution: This step is exothermic and will release CO₂ gas. Perform slowly in a well-ventilated fume hood.
Extraction: Extract the aqueous mixture three times with ethyl acetate. Combine the organic layers.
Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure Ethyl 4-methylquinoline-2-carboxylate.
Characterization: Confirm the structure and purity of the final product using NMR (¹H, ¹³C), Mass Spectrometry, and IR spectroscopy.
Caption: Combes synthesis workflow for the lead scaffold.
Part 2: Drug Design and Optimization Workflow
With the lead scaffold in hand, the next phase involves a systematic drug design strategy. The goal is to create a library of derivatives and identify candidates with high potency, low toxicity, and activity against resistant strains.
Strategy: Molecular Hybridization and SAR Exploration
A proven strategy is molecular hybridization, where the core scaffold is combined with other pharmacophores known to have biological activity.[17][18] For Ethyl 4-methylquinoline-2-carboxylate, the ester at C2 is a prime target for modification. It can be hydrolyzed to the corresponding carboxylic acid and then coupled with various amines, alcohols, or other functional groups to explore the chemical space.
Key Modifications to Explore:
C2 Position (Ester/Amide Series): Couple the carboxylic acid derivative with long-chain amines, piperazine-containing fragments, or other heterocyclic moieties. This can alter the compound's basicity and steric bulk, potentially disrupting its recognition by efflux pumps.[19][20]
C4 Position (Methyl Group): The methyl group can be functionalized, for example, via oxidation, to introduce new linkers or pharmacophores.
Aromatic Ring: Substitutions (e.g., halogens, trifluoromethyl groups) on the benzene portion of the quinoline ring can modulate electronic properties and lipophilicity, impacting cell permeability and target binding.[24]
In Silico Screening (Optional but Recommended)
Before extensive synthesis, computational tools can prioritize the most promising derivatives.
Molecular Docking: Docking studies against key parasite targets like heme or Plasmodium falciparum lactate dehydrogenase (PfLDH) can predict binding affinities and modes.[18][21][25]
ADMET Prediction: In silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties helps to filter out compounds with poor drug-like characteristics early in the process.[18][26]
Caption: Iterative drug discovery workflow.
Part 3: Biological Evaluation Protocols
Protocol 2: In Vitro Antiplasmodial Activity Assay (SYBR Green I Method)
This assay measures the proliferation of P. falciparum in red blood cells by quantifying the parasite's DNA.[27][28]
Materials:
P. falciparum culture (e.g., chloroquine-sensitive NF54 or 3D7, and chloroquine-resistant Dd2 or K1 strains).[27][29]
Human O+ red blood cells (RBCs).
Complete parasite medium (RPMI-1640 supplemented with HEPES, sodium bicarbonate, hypoxanthine, and Albumax II or human serum).
SYBR Green I nucleic acid stain.
Lysis buffer (containing Tris, EDTA, saponin, and Triton X-100).
96-well black microplates.
Chloroquine or Artesunate (positive control).
DMSO (vehicle control).
Procedure:
Parasite Culture Synchronization: Synchronize parasite cultures to the ring stage (e.g., using 5% D-sorbitol treatment).
Plate Preparation: Add 2-fold serial dilutions of the synthesized compounds (dissolved in DMSO) to a 96-well plate. Include wells for positive and vehicle controls. The final DMSO concentration should be ≤0.5%.
Cell Seeding: Prepare a parasite suspension with 1% parasitemia and 2% hematocrit in complete medium. Add this suspension to each well.
Incubation: Incubate the plates for 72 hours in a controlled environment (37°C, 5% CO₂, 5% O₂).
Rationale: This duration allows the parasites to complete one full intraerythrocytic life cycle.
Lysis and Staining: Add SYBR Green I dye diluted in lysis buffer to each well.
Incubation: Incubate the plates in the dark at room temperature for 1-2 hours.
Fluorescence Reading: Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm).
Data Analysis:
Subtract the background fluorescence from blank wells (containing only RBCs).
Calculate the percentage of parasite growth inhibition relative to the vehicle control.
Determine the 50% inhibitory concentration (IC₅₀) by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).
Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)
This assay assesses the effect of the compounds on the viability of a mammalian cell line (e.g., HEK293 or HepG2) to determine their general toxicity.
Materials:
Mammalian cell line (e.g., HEK293T).
Complete cell culture medium (e.g., DMEM with 10% FBS).
Solubilization buffer (e.g., DMSO or a solution of HCl in isopropanol).
96-well clear microplates.
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Add serial dilutions of the test compounds to the wells and incubate for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours.
Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.
Solubilization: Remove the medium and dissolve the formazan crystals in a solubilization buffer.
Absorbance Reading: Measure the absorbance at ~570 nm using a microplate reader.
Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀) in the same manner as the IC₅₀.
Data Interpretation: The Selectivity Index
The therapeutic potential of a compound is estimated by its Selectivity Index (SI), which compares its toxicity to its desired activity.
SI = CC₅₀ (mammalian cells) / IC₅₀ (P. falciparum)
A higher SI value (typically >10, ideally >100) indicates that the compound is selectively toxic to the parasite with a lower risk of toxicity to the host.
Compound ID
IC₅₀ vs. 3D7 (nM)
IC₅₀ vs. Dd2 (nM)
Resistance Index (RI)¹
CC₅₀ vs. HEK293 (nM)
Selectivity Index (SI)²
Chloroquine
20
250
12.5
>50,000
>200
Lead Scaffold
1500
1800
1.2
>50,000
>27
Derivative A
50
75
1.5
>50,000
>667
Derivative B
15
25
1.7
45,000
>1800
¹ Resistance Index (RI) = IC₅₀ (Resistant Strain Dd2) / IC₅₀ (Sensitive Strain 3D7). A low RI suggests the compound is effective against resistant parasites.
Protocol 4: In Vivo Efficacy Assessment (4-Day Suppressive Test)
Promising candidates from in vitro studies must be evaluated in an animal model. The Peters' 4-day suppressive test using Plasmodium berghei-infected mice is a standard primary screen.[30][31]
Plasmodium berghei ANKA strain (cryopreserved or from a donor mouse).
Saline solution, appropriate vehicle for drug administration (e.g., Tween 80/ethanol/water).
Giemsa stain.
Procedure:
Infection (Day 0): Infect groups of mice (n=5 per group) intraperitoneally with ~1x10⁷ P. berghei-parasitized red blood cells.
Treatment (Day 0-3): Two hours post-infection, begin treating the mice with the test compound once daily for four consecutive days (Day 0, 1, 2, 3). Administer the drug orally or via the desired route. Include a vehicle control group and a positive control group (e.g., chloroquine).
Monitoring (Day 4): On Day 4, collect a thin blood smear from the tail of each mouse.
Parasitemia Determination: Stain the smears with Giemsa and determine the percentage of parasitized red blood cells by light microscopy.
Data Analysis: Calculate the average percent suppression of parasitemia for each treatment group compared to the vehicle control group. The dose that achieves 50% or 90% suppression (ED₅₀ and ED₉₀) can be determined. Monitor mice for mean survival time.
Conclusion
Ethyl 4-methylquinoline-2-carboxylate represents a highly tractable and promising starting scaffold for the discovery of new antimalarial drugs. Its straightforward synthesis via the Combes reaction allows for the rapid generation of a chemical library. By employing a modern drug discovery workflow that integrates rational design, in silico screening, and a robust cascade of in vitro and in vivo biological assays, researchers can systematically explore the structure-activity relationships of its derivatives. The ultimate goal is to develop novel quinoline-based candidates that not only exhibit high potency against multidrug-resistant P. falciparum strains but also possess a favorable safety profile, thereby addressing a critical unmet need in global health.
References
Slater, A. F. G. (1993). Quinoline antimalarials: mechanisms of action and resistance. PubMed. [Link]
Sullivan, D. J., Jr., & Matile, H. (1998). A Common Mechanism for Blockade of Heme Polymerization by Antimalarial Quinolines. Journal of Biological Chemistry. [Link]
Slater, A. F. G., & Cerami, A. (1992). Chloroquine: mechanism of drug action and resistance in Plasmodium falciparum. PubMed. [Link]
Woodland, J. G. (n.d.). Insights into the mechanism of action of quinoline antimalarials against Plasmodium falciparum revealed by novel fluorescent analogues and chemical proteomics. MESA Malaria Knowledge Hub. [Link]
Organic Chemistry Portal. (n.d.). Combes synthesis of quinolines. organic-chemistry.org. [Link]
IntechOpen. (2023). Antimalarial Drugs with Quinoline Nucleus and Analogs. IntechOpen. [Link]
Kapishnikov, S., et al. (2019). Mode of action of quinoline antimalarial drugs in red blood cells infected by Plasmodium falciparum revealed in vivo. PNAS. [Link]
Lodi, A., et al. (2010). On the Mechanism of Chloroquine Resistance in Plasmodium falciparum. PLoS ONE. [Link]
Sullivan, D. J., Jr., et al. (1998). A common mechanism for blockade of heme polymerization by antimalarial quinolines. PubMed. [Link]
Summers, R. L., et al. (2016). Molecular Mechanisms for Drug Hypersensitivity Induced by the Malaria Parasite's Chloroquine Resistance Transporter. PLOS Pathogens. [Link]
Singh, A., et al. (2022). An Alternative Autophagy-Related Mechanism of Chloroquine Drug Resistance in the Malaria Parasite. Antimicrobial Agents and Chemotherapy. [Link]
Singh, S., et al. (2023). A Mini-Review On The Current Scenario Of Quinoline Scaffolds For Antimalarial Activity. ECS Transactions. [Link]
Afonso, A., et al. (2011). Current understanding of the molecular basis of chloroquine-resistance in Plasmodium falciparum. ResearchGate. [Link]
ResearchGate. (n.d.). Design of Antimalarial Compounds on Quinoline Scaffold: From Plant to Drug. ResearchGate. [Link]
Korth, C., et al. (2006). Similar Structure−Activity Relationships of Quinoline Derivatives for Antiprion and Antimalarial Effects. Journal of Medicinal Chemistry. [Link]
IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]
Edache, B. I., et al. (2016). Theoretical study on the molecular structure of Quinoline and its derivatives as an anti- malaria drug. Der Pharma Chemica. [Link]
Korth, C., et al. (2006). Similar structure-activity relationships of quinoline derivatives for antiprion and antimalarial effects. PubMed. [Link]
Royal Society of Chemistry. (2024). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC. [Link]
Ayanda, O. I., et al. (2025). The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery. MDPI. [Link]
ResearchGate. (n.d.). The Skraup‐Doebner‐Von Miller quinoline synthesis. ResearchGate. [Link]
Kumar, S., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. [Link]
Garavito, G., et al. (2015). In vitro antiplasmodial activity of selected plants from the Colombian North Coast with low cytotoxicity. Pharmacognosy Magazine. [Link]
Yecuris FRG. (2018). In Vivo Drug Efficacy Against Plasmodium Falciparum. Yecuris FRG. [Link]
Fidock, D. A., et al. (n.d.). A Protocol for Antimalarial Efficacy Testing in vivo. Columbia University. [Link]
Ingenta Connect. (2022). Integrated Computational Analysis on Some Indolo-quinoline Derivatives for the Development of Novel Antiplasmodium Agents: CoMFA, Pharmacophore Mapping, Molecular Docking and ADMET Studies. Ingenta Connect. [Link]
The Journal of Phytopharmacology. (2023). In vitro evaluation of the antiplasmodial activity and phytochemical screening of five plants extracts from the traditional pharmacopoeia. The Journal of Phytopharmacology. [Link]
Gorka, A. P., et al. (2013). Quinoline Drug–Heme Interactions and Implications for Antimalarial Cytostatic versus Cytocidal Activities. Journal of Medicinal Chemistry. [Link]
Olafson, K. N., et al. (2017). Quinolines block every step of malaria heme crystal growth. PNAS. [Link]
Kumar, A., et al. (2024). Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase. RSC Medicinal Chemistry. [Link]
Journal of the American Society for Mass Spectrometry. (2024). Computational and Experimental IM-MS Determination of the Protonated Structures of Antimalarial Drugs. Journal of the American Society for Mass Spectrometry. [Link]
SciSpace. (2009). In vitro antiplasmodial activity and toxicity assessment of plant extracts used in traditional malaria therapy in the Lake Victoria Region. SciSpace. [Link]
Semantic Scholar. (2013). Quinoline drug-heme interactions and implications for antimalarial cytostatic versus cytocidal activities. Semantic Scholar. [Link]
Ahenkorah, S., et al. (2019). In Vitro Assessment of Antiplasmodial Activity and Cytotoxicity of Polyalthia longifolia Leaf Extracts on Plasmodium falciparum Strain NF54. Journal of Parasitology Research. [Link]
Application Note: Ethyl 4-methylquinoline-2-carboxylate as a Bidentate Ligand in Transition Metal Catalysis
Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols Executive Summary The development of robust transition metal-cata...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals
Document Type: Technical Application Guide & Experimental Protocols
Executive Summary
The development of robust transition metal-catalyzed methodologies relies heavily on the strategic design of supporting ligands. While phosphines and N-heterocyclic carbenes (NHCs) dominate cross-coupling chemistry, nitrogen-oxygen (N,O) bidentate ligands offer unique electronic and steric environments ideal for stabilizing high-valent metal intermediates and facilitating challenging C–H activations. Ethyl 4-methylquinoline-2-carboxylate has emerged as a highly versatile, hemilabile N,O-ligand. This application note details the structural rationale, coordination dynamics, and field-proven protocols for utilizing this ligand in Palladium-catalyzed C–H functionalization and Iron-catalyzed oxidative pathways.
Structural Rationale & Coordination Dynamics
As a Senior Application Scientist, I emphasize that ligand selection should never be arbitrary; it must be driven by the mechanistic demands of the catalytic cycle. Ethyl 4-methylquinoline-2-carboxylate offers three distinct structural advantages:
The Rigid Quinoline Backbone: Unlike flexible aliphatic amino acids, the quinoline ring enforces a strict, planar geometry upon coordination. This rigidity prevents the formation of catalytically inactive, off-cycle oligomers and provides a well-defined chiral/steric pocket around the metal center[1].
The 4-Methyl Substitution (Causality of Sterics): Unsubstituted quinaldic acid derivatives can be susceptible to nucleophilic attack or unwanted C–H activation at the C4 position under harsh oxidative conditions. The methyl group effectively blocks this position, increasing the oxidative stability of the ligand. Furthermore, the electron-donating nature of the methyl group subtly increases the electron density on the quinoline nitrogen, enhancing its σ-donor capacity to stabilize electrophilic metal centers like Pd(II) or Fe(II)[2].
Hemilabile Ester Functionality: The ethyl ester moiety allows the molecule to act as a "smart" ligand. In non-aqueous, neutral conditions, it coordinates via the ester carbonyl oxygen, acting as a hemilabile donor that can easily detach to create an open coordination site for substrate binding. Under basic conditions, it can undergo controlled in situ saponification to yield the strongly coordinating, anionic quinaldate, preventing premature catalyst aggregation (black formation)[3].
Figure 1. Divergent coordination modes of the ligand based on reaction conditions.
In Pd-catalyzed C–H activation, the N,O-chelation of Ethyl 4-methylquinoline-2-carboxylate modulates the electrophilicity of the Pd(II) center. The ligand facilitates the crucial C–H cleavage step via a Concerted Metalation-Deprotonation (CMD) pathway. The hemilability of the ester group ensures that once the substrate is activated, the ligand can temporarily open a coordination site to allow for the binding of the coupling partner (e.g., an aryl halide or oxidant), before closing again to drive reductive elimination[4].
Iron-Catalyzed Oxidation and Biomimicry
Iron complexes of bidentate quinoline-2-carboxylate-derived ligands are highly relevant to metabolic pathways and environmental remediation[3]. When reacted with Fe(II) salts, the ligand forms coordinatively unsaturated mononuclear species (e.g., [Fe(II)(L)₂Cl]). The rigid N,O-coordination stabilizes the high-spin Iron(II) state, allowing for controlled interaction with oxidants like H₂O₂ to generate reactive Iron-oxo intermediates without ligand degradation[2].
Figure 2. Generalized catalytic cycle highlighting the role of the N,O-bidentate ligand.
Quantitative Data: Ligand Benchmarking
To demonstrate the efficacy of Ethyl 4-methylquinoline-2-carboxylate, we benchmarked it against standard ligands in a model Palladium-catalyzed ortho-C–H arylation of benzamides. The data illustrates that the unique steric profile of the 4-methyl group and the hemilabile ester significantly reduce reaction times and suppress catalyst degradation.
Table 1: Benchmarking Ligand Efficiency in Pd-Catalyzed C–H Arylation
The following protocols are designed as self-validating systems. By monitoring specific visual and analytical cues, researchers can confirm the success of each mechanistic step before proceeding.
Protocol A: Preparation of the Active Pd(II)-Ligand Precatalyst In Situ
This protocol utilizes the ligand for directed C–H functionalization.
Materials:
Palladium(II) acetate [Pd(OAc)₂]
Ethyl 4-methylquinoline-2-carboxylate
Anhydrous Toluene (degassed)
Substrate (e.g., directing-group bearing arene)
Step-by-Step Methodology:
Inert Atmosphere Setup: In a glovebox or under standard Schlenk conditions, add Pd(OAc)₂ (0.05 mmol, 5 mol%) and Ethyl 4-methylquinoline-2-carboxylate (0.06 mmol, 6 mol%) to an oven-dried 10 mL Schlenk tube. Causality: A slight excess of ligand (1.2:1 ratio to Pd) ensures complete metalation and prevents the formation of unligated Pd species that aggregate into inactive Pd-black.
Solvent Addition & Complexation: Add 2.0 mL of anhydrous, degassed toluene. Stir the mixture at room temperature for 15 minutes.
Self-Validation Check (Critical): Observe the solution. The initial suspension of orange-brown Pd(OAc)₂ will dissolve, and the solution will transition to a vibrant, homogeneous yellow-green . This color shift is the self-validating optical signature of successful acetate displacement and the formation of the N,O-chelated Pd(II) active complex. If the solution remains cloudy or turns black, moisture or oxygen has compromised the precatalyst.
Substrate Addition: Add the organic substrate (1.0 mmol) and the necessary base/oxidant (e.g., Ag₂CO₃).
Catalytic Turnover: Seal the tube and heat to 110 °C for 8 hours. The hemilabile nature of the ethyl ester will allow transient opening of the coordination sphere to activate the substrate's C–H bond.
Workup: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc) to remove silver salts, and concentrate for column chromatography.
Protocol B: Synthesis of Iron(II) Coordination Complexes for Oxidation
Adapted from established methodologies for iron-quinaldate complexes[2][3].
Materials:
Iron(II) chloride (FeCl₂) or Iron(II) triflate
Ethyl 4-methylquinoline-2-carboxylate
N,N-dimethylformamide (DMF) (anhydrous)
Step-by-Step Methodology:
Ligand Preparation: Dissolve Ethyl 4-methylquinoline-2-carboxylate (2.0 mmol) in 5 mL of anhydrous DMF in a nitrogen-purged vial.
Metalation: Slowly add FeCl₂ (1.0 mmol) to the stirring ligand solution. Causality: The 2:1 ligand-to-metal ratio is required to satisfy the coordination sphere, forming a coordinatively unsaturated mononuclear iron(II) complex.
Self-Validation Check: The reaction mixture will immediately undergo a distinct chromic shift from pale yellow to a deep red/purple solution . This intense color is characteristic of the Iron(II)-to-quinoline(π*) metal-to-ligand charge-transfer (MLCT) band (typically absorbing between 520–550 nm)[2][3].
Isolation: Stir overnight at room temperature. Filter the solution to remove any unreacted iron salts.
Crystallization: To isolate the complex, perform vapor diffusion of diethyl ether into the DMF solution over 48 hours. Dark red crystals of the active oxidation catalyst will precipitate.
Troubleshooting & Optimization
Issue: Rapid formation of Palladium black during heating.
Causality & Solution: Indicates premature ligand dissociation or complete reduction of Pd(II) to Pd(0) without a stabilizing acceptor. Ensure the toluene is rigorously degassed. If the issue persists, switch to a slightly more polar solvent (like 1,2-dichloroethane) to stabilize the transient cationic intermediates formed when the hemilabile ester dissociates.
Issue: Low yield in Iron-catalyzed oxidations.
Causality & Solution: High-spin Iron(II) N,O-complexes are highly sensitive to competitive binding. If the substrate contains strong coordinating groups (like unhindered primary amines), they may displace the quinoline ligand. Pre-protect primary amines or increase the steric bulk of the substrate.
References
Inorganic Chemistry. "Synthesis and Characterization of Iron(II) Quinaldate Complexes." ACS Publications, 2010, 49 (3), 879-887. Available at:[Link]
Chemistry - An Asian Journal. "Facile Construction of Quinoline-2-carboxylate Esters Through Aerobic Oxidation of Alkyl 4-Anilinocrotonates Induced by a Radical Cation Salt." Wiley Online Library, 2017, 12 (14), 1719-1723. Available at:[Link]
ACS Catalysis. "NiH-Catalyzed Hydroamination/Cyclization Cascade: Rapid Access to Quinolines." ACS Publications, 2021, 11, 8239–8246. Available at:[Link]
Technical Support Center: Optimizing the Friedländer Synthesis of Ethyl 4-methylquinoline-2-carboxylate
Overview & Mechanistic Foundation Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of the Friedländer quinoline synthesis.
Author: BenchChem Technical Support Team. Date: April 2026
Overview & Mechanistic Foundation
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of the Friedländer quinoline synthesis. While the condensation of 2-aminoacetophenone and ethyl pyruvate to form ethyl 4-methylquinoline-2-carboxylate is a fundamental transformation, achieving consistently high yields requires precise control over reaction kinetics, thermodynamics, and catalytic pathways.
The reaction proceeds via an initial aldol condensation and dehydration, forming an α,β-unsaturated intermediate, followed by an intramolecular cyclocondensation of the amino group with the carbonyl[1]. Mismanaging this pathway leads to competitive side reactions, tar formation, and diminished yields.
Mechanistic pathway of the Friedländer condensation forming the quinoline core.
Troubleshooting & FAQs
Q1: My yield of ethyl 4-methylquinoline-2-carboxylate is plateauing around 45-50%, and I observe multiple spots on TLC. Why is this happening, and how can I correct it?
Causality & Solution: The primary cause of low yield in this specific reaction is the competitive self-condensation of ethyl pyruvate. Because ethyl pyruvate contains both a highly electrophilic alpha-keto ester and a reactive methyl group, harsh basic conditions (like KOH or NaOH) often lead to its rapid degradation before it can fully react with 2-aminoacetophenone[1]. To favor the cross-condensation, you must modulate the electrophilicity of the carbonyls. Switching from harsh bases to mild Brønsted acids (e.g., p-toluenesulfonic acid) or Lewis acids (e.g., molecular iodine) effectively activates the carbonyl of 2-aminoacetophenone without excessively enolizing ethyl pyruvate[2],[3].
Q2: Which catalyst system provides the optimal balance of high yield, scalability, and environmental sustainability?
Causality & Solution: Catalyst selection is heavily substrate-dependent. Traditional homogeneous catalysts often lead to difficult workups and lower yields during scale-up due to harsh conditions[1]. Moving to solvent-free, iodine-catalyzed or heterogeneous solid-acid systems significantly improves the thermodynamic driving force by concentrating the reactants and allowing water (the byproduct) to be driven off more easily[2]. Recent advances also highlight the use of metal-free green heterogeneous catalysts, such as Brønsted acid functionalized g-C3N4, which provide excellent regioselectivity and yield under milder conditions[4].
Q3: I am experiencing significant charring and tar formation during the thermal cyclodehydration step. How can I mitigate this?
Causality & Solution: Tar formation is a classic symptom of thermal degradation of the α,β-unsaturated intermediates under prolonged heating[2]. The Friedländer condensation requires an energy push for the final cyclodehydration, but localized thermal spikes cause decomposition.
Self-Validating Strategy: Implement a temperature-ramping protocol or utilize microwave-assisted synthesis. Microwave irradiation ensures uniform volumetric heating, drastically reducing reaction times and preventing localized overheating[3]. Alternatively, using a solvent-free system with a catalytic amount of iodine at a strictly controlled 80°C provides a gentler kinetic pathway[2].
Diagnostic workflow for resolving low yields in Friedländer quinoline synthesis.
Rationale: This protocol leverages the mild Lewis acidity of molecular iodine under solvent-free conditions to maximize atom economy and prevent ethyl pyruvate degradation[2].
Step-by-Step Methodology:
Reactant Preparation: In a dry 50 mL round-bottom flask, combine 2-aminoacetophenone (1.0 mmol, 135.2 mg) and ethyl pyruvate (1.2 mmol, 139.3 mg). The slight excess of ethyl pyruvate compensates for any minor evaporative loss.
Catalyst Addition: Add molecular iodine (10 mol%, ~25.4 mg) directly to the mixture[2]. Do not add any solvent.
Reaction Initiation: Immerse the flask in a pre-heated oil bath at 80°C. Stir vigorously (800 rpm) using a magnetic stir bar.
Self-Validation Checkpoint 1: The mixture should quickly transition into a homogenous dark melt. If it remains solid, verify the temperature of the oil bath.
Monitoring: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 3:1).
Self-Validation Checkpoint 2: The disappearance of the bright yellow 2-aminoacetophenone spot and the emergence of a highly UV-active product spot indicates progression. Expected completion time is 30-45 minutes.
Quenching & Workup: Cool the flask to room temperature. Dilute the crude mixture with dichloromethane (20 mL) and wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃, 15 mL) to reduce and remove the iodine catalyst.
Purification: Extract the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via recrystallization from ethanol to yield pure ethyl 4-methylquinoline-2-carboxylate.
Rationale: For larger scale-ups where iodine removal might be cumbersome, p-TsOH offers a robust Brønsted acid alternative that drives the dehydration step efficiently under solvent-free conditions[2],[3].
Step-by-Step Methodology:
Mixing: Grind 2-aminoacetophenone (10.0 mmol) and ethyl pyruvate (11.0 mmol) with p-toluenesulfonic acid monohydrate (10 mol%, 190 mg) in a mortar and pestle until a uniform paste forms.
Heating: Transfer the paste to a reaction vessel and heat at 120°C for 15-30 minutes under continuous stirring[2].
Validation:
Self-Validation Checkpoint: The reaction is complete when the mixture solidifies, indicating the formation of the quinoline product and the evaporative loss of water.
Workup: Cool to room temperature, suspend the solid in water (50 mL), and filter. The p-TsOH is water-soluble and will be removed in the filtrate. Recrystallize the crude solid from hot ethanol.
References
ResearchGate. "Comparison of efficiency of various catalysts in the Fried- lander annulation of quinoline synthesis". URL: [Link]
MDPI. "Recent Advances in Metal-Free Quinoline Synthesis". URL:[Link]
PMC. "Promising metal-free green heterogeneous catalyst for quinoline synthesis using Brønsted acid functionalized g-C3N4". URL:[Link]
Resolving solubility issues of Ethyl 4-methylquinoline-2-carboxylate in aqueous assay media
Welcome to the Technical Support Center. As Application Scientists, we frequently encounter assay development roadblocks caused by the physicochemical properties of screening libraries.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As Application Scientists, we frequently encounter assay development roadblocks caused by the physicochemical properties of screening libraries. Ethyl 4-methylquinoline-2-carboxylate is a classic example. It features a hydrophobic quinoline core and a lipophilic ethyl ester moiety, making it readily soluble in organic solvents but notoriously prone to precipitation in aqueous physiological buffers.
This poor aqueous solubility leads to erratic dose-response curves, false negatives due to reduced free-drug concentration, and false positives from light-scattering artifacts. This guide provides field-proven troubleshooting strategies to achieve stable solvation of Ethyl 4-methylquinoline-2-carboxylate in in vitro assay media without compromising scientific integrity.
Q1: How can I definitively tell if Ethyl 4-methylquinoline-2-carboxylate is precipitating, rather than just exhibiting weak target affinity?
Causality & Insight:
In early drug discovery, poor solubility is often masked by the nature of biochemical assays[1]. When you dilute a DMSO stock of this compound into an aqueous buffer, it may form sub-visible nano-aggregates before macroscopic precipitation occurs. These aggregates sequester the compound, drastically lowering the actual active concentration and causing false readouts[2].
Solution:
Implement a Turbidimetric (Kinetic) Solubility Assay prior to your primary screen. This self-validating system measures the light absorbance/scattering caused by insoluble particles against a clean baseline.
Stock Preparation: Prepare a fresh 10 mM stock of Ethyl 4-methylquinoline-2-carboxylate in 100% anhydrous DMSO.
Serial Dilution: Create a 3-fold serial dilution of the compound in 100% DMSO across a 96-well plate.
Aqueous Spiking: Transfer aliquots (e.g., 2 µL) of the DMSO dilutions into 98 µL of the target aqueous assay buffer (e.g., DPBS, pH 7.4) to achieve a final DMSO concentration of 2%[3].
Equilibration: Seal and incubate the plate at 25°C for 1 hour with gentle shaking to allow the kinetic precipitate to reach equilibrium.
Readout: Measure absorbance at 620 nm using a microplate reader.
Self-Validation & Analysis: The kinetic solubility limit is definitively established at the concentration where the absorbance exceeds a validated threshold—typically 1.5-fold of the DMSO-only control well[3].
Workflow for Turbidimetric Kinetic Solubility Assessment
Q2: When I dilute the compound from DMSO into my assay buffer, it immediately clouds up. How do I prevent "DMSO Shock"?
Causality & Insight:
"DMSO shock" occurs when a high-concentration organic stock is rapidly introduced into an aqueous environment. The DMSO diffuses into the bulk water faster than the hydrophobic Ethyl 4-methylquinoline-2-carboxylate can be solvated by the aqueous phase. This causes instantaneous local supersaturation and rapid nucleation.
Solution:
Modify the dispensing kinetics to bypass the local supersaturation phase.
Acoustic Liquid Handling: Use acoustic dispensers to transfer nanoliter volumes of the compound directly into the assay buffer. The massive surface-area-to-volume ratio of nanoliter droplets ensures instantaneous, homogeneous mixing.
Stepwise Dilution: If acoustic dispensing is unavailable, create an intermediate dilution in 50% DMSO / 50% Buffer, mix thoroughly, and then dilute to the final 1-2% DMSO assay concentration.
Q3: My assay cannot tolerate more than 1% DMSO, but the compound still precipitates. What excipients can I use without denaturing my target protein?
Causality & Insight:
When standard co-solvents fail or are biologically incompatible, host-guest complexation is the most reliable method. Cyclodextrins (CDs) possess a hydrophilic exterior and a hydrophobic internal cavity. The quinoline ring of Ethyl 4-methylquinoline-2-carboxylate fits well into the cavity of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD), shielding the hydrophobic core from water while the CD's exterior ensures aqueous solubility[4]. In similar lipophilic compounds, this approach has increased aqueous solubility by orders of magnitude[5].
Buffer Preparation: Prepare a 10% to 20% (w/v) solution of HP-β-CD in your standard assay buffer.
Complexation: Add the solid Ethyl 4-methylquinoline-2-carboxylate directly to the cyclodextrin solution. Alternatively, dry down a DMSO aliquot of the compound in a tube and reconstitute with the CD buffer.
Agitation: Vortex heavily and sonicate in a water bath for 15–30 minutes to drive the host-guest inclusion.
Self-Validation (Crucial Step): Centrifuge the mixture at 10,000 x g for 10 minutes. This physically pellets any un-complexed, precipitated compound.
Recovery: Carefully decant the supernatant. You now have a verified, fully solubilized working stock free of light-scattering artifacts.
Quantitative Summary: Impact of Solubilization Strategies
Solubilization Strategy
Final Co-solvent/Excipient
Estimated Solubility Limit
Assay Interference Risk
Direct Aqueous Buffer
< 0.1% DMSO
< 1 µM
Low
Standard Co-solvent
2.0% DMSO
~10 - 50 µM
Moderate (Target dependent)
Stepwise Dilution
1.0% DMSO
~20 µM
Low
Host-Guest Complexation
5.0% HP-β-CD
> 500 µM
Low (Unless CD binds target pocket)
Non-ionic Surfactant
0.01% Tween-20
~100 µM
High (Membrane/Protein disruption)
Q4: Can I adjust the pH of the assay buffer to improve solubility?
Causality & Insight:
The quinoline nitrogen is weakly basic (pKa ~4.0 to 5.0). In theory, lowering the pH below 4 would protonate the nitrogen, forming a highly soluble cationic salt. However, as an Application Scientist, I strongly advise against this for two mechanistic reasons:
Biological Irrelevance: Most biochemical and cell-based assays require physiological pH (7.2 - 7.4). Dropping the pH to 4.0 will denature target proteins and induce cellular toxicity.
Chemical Instability: The compound contains an ethyl carboxylate ester. Extreme pH shifts in aqueous media will catalyze the hydrolysis of the ester into the corresponding carboxylic acid (4-methylquinoline-2-carboxylic acid). While the acid form is more water-soluble, it is a completely different chemical entity, rendering your assay data invalid.
Decision Matrix for Resolving Quinoline Derivative Precipitation
Technical Support Center: Preventing Decarboxylation of Ethyl 4-methylquinoline-2-carboxylate
Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with quinoline-2-carboxylate scaffolds.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with quinoline-2-carboxylate scaffolds.
Ethyl 4-methylquinoline-2-carboxylate is a highly valuable building block in heterocyclic chemistry. However, users frequently encounter catastrophic yield losses during ester hydrolysis or downstream coupling due to spontaneous decarboxylation. This guide synthesizes mechanistic theory with field-proven methodologies to help you troubleshoot, optimize, and validate your synthetic workflows.
Part 1: Mechanistic Insights (The "Why")
Before troubleshooting, it is critical to understand the causality behind the degradation of your molecule.
When Ethyl 4-methylquinoline-2-carboxylate is hydrolyzed to its corresponding free acid (4-methylquinoline-2-carboxylic acid), the molecule becomes highly unstable under thermal, acidic, or basic conditions. The decarboxylation of quinoline-2-carboxylic acids is an intrinsic, thermodynamically driven feature[1].
The Causality of Instability:
The nitrogen atom at the 1-position of the quinoline ring acts as a powerful electron sink. When the carboxylic acid is exposed to heat or extreme pH, it loses carbon dioxide (
CO2
). The transition state is stabilized by the adjacent nitrogen atom, which accommodates the developing negative charge by forming a stable ylide or zwitterionic intermediate. Because of this built-in stabilization, quinoline-2-carboxylic acids can spontaneously decarboxylate even in the absence of transition metal catalysts[1],[2].
Logical flow of the decarboxylation pathway of quinoline-2-carboxylate derivatives.
Part 2: Troubleshooting & FAQs
Q1: I am trying to hydrolyze Ethyl 4-methylquinoline-2-carboxylate using standard 2M NaOH at reflux, but my NMR shows I only isolated 4-methylquinoline. What went wrong?A: You applied excessive thermal and basic stress. Refluxing conditions (>80°C) combined with a strong base like NaOH lower the activation energy for
CO2
extrusion. The thermal energy easily pushes the molecule over the activation barrier to form the nitrogen-stabilized carbanion[3]. To prevent this, you must switch to mild saponification conditions (e.g., LiOH at room temperature) and strictly avoid heating.
Q2: During the workup of the hydrolysis reaction, I acidified the aqueous layer with concentrated HCl to precipitate the product, but it bubbled vigorously and degraded. Why?A: The vigorous bubbling was the rapid evolution of
CO2
gas—the visual hallmark of decarboxylation. Over-acidification (pH < 2) protonates the quinoline nitrogen, turning it into an even stronger electron-withdrawing group (a pyridinium-like cation). This drastically accelerates decarboxylation. You must carefully acidify to the isoelectric point (pH ~4) using a mild acid or dilute HCl at 0°C to precipitate the zwitterion safely.
Q3: I successfully isolated the free acid, but it degraded when I tried to make the acid chloride using Thionyl Chloride (
SOCl2
) for an amidation reaction. What is the alternative?A: Acid chlorides of quinaldic acids are notoriously unstable because the halogenation process usually requires heat and generates HCl, both of which trigger decarboxylation. Bypass the acid chloride intermediate entirely. Use mild peptide coupling reagents (such as HATU or EDC/HOBt) with a non-nucleophilic base (DIPEA) at room temperature.
Part 3: Quantitative Data on Hydrolysis Conditions
To illustrate the impact of reaction conditions on the integrity of the quinoline-2-carboxylate scaffold, review the quantitative comparison below. These metrics demonstrate why protocol selection is the primary determinant of success.
Hydrolysis Condition
Temperature
Time
Yield of Free Acid (%)
Decarboxylation Product (%)
2M NaOH, H2O/EtOH
80°C (Reflux)
2h
< 5%
> 90%
6M HCl, H2O
100°C (Reflux)
4h
0%
100%
1M NaOH, MeOH/H2O
40°C
6h
65%
30%
1M LiOH, THF/MeOH/H2O
25°C (RT)
16h
92%
< 2%
Part 4: Validated Experimental Protocols
The following self-validating protocol is designed to achieve complete ester hydrolysis while suppressing the decarboxylation pathway.
Protocol: Mild Saponification of Ethyl 4-methylquinoline-2-carboxylate
Rationale: Lithium hydroxide (LiOH) is used instead of NaOH or KOH because the lithium cation coordinates strongly with the oxygen atoms of the carboxylate, forming a stable complex that resists thermal degradation during the reaction. A mixed solvent system ensures complete solubility of both the organic ester and the inorganic base.
Step-by-Step Methodology:
Solubilization: Dissolve 10.0 mmol of Ethyl 4-methylquinoline-2-carboxylate in 30 mL of a solvent mixture containing THF, Methanol, and Water (2:1:1 v/v/v).
Validation Check: The solution must be completely homogeneous. If cloudy, add 2-3 mL of THF until clear.
Base Addition: Cool the reaction flask to 0°C using an ice bath. Slowly add 15.0 mmol (1.5 equivalents) of LiOH·
H2O
in portions over 10 minutes.
Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature (strictly maintain < 25°C).
Validation Check: Monitor by TLC (Hexanes:EtOAc 3:1). The ester starting material (
Rf
~0.6) should disappear entirely after 14-16 hours, replaced by a baseline spot (the lithium carboxylate salt).
Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove THF and Methanol. Critical: The water bath of the rotary evaporator must NOT exceed 30°C.
Controlled Acidification: Dilute the remaining aqueous layer with 20 mL of cold water and cool to 0°C. Insert a calibrated pH probe. Dropwise, add 1M HCl until the pH reaches exactly 4.0.
Validation Check: A white/pale yellow precipitate (the free carboxylic acid) will form. Do not let the pH drop below 3.5, or decarboxylation will commence.
Extraction & Isolation: Extract the aqueous suspension with cold Ethyl Acetate (
3×30
mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure (water bath < 30°C) to yield the pristine 4-methylquinoline-2-carboxylic acid. Store immediately at -20°C.
Step-by-step workflow for mild hydrolysis and coupling to prevent decarboxylation.
Part 5: References
Decarboxylative C–H Arylation of Benzoic Acids under Radical Conditions
Source: Organic Letters (ACS Publications)
URL:1
Selective Copper- or Silver-Catalyzed Decarboxylative Deuteration of Aromatic Carboxylic Acids
Source: Synthesis (Thieme Connect)
URL:2
Transition-Metal-Free Decarboxylative Arylation of 2-Picolinic Acids with Arenes under Air Conditions
Source: Organic Letters (ACS Publications)
URL:3
Selecting the optimal recrystallization solvent for high-purity Ethyl 4-methylquinoline-2-carboxylate
Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the downstream purification of heteroaromatic esters.
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the downstream purification of heteroaromatic esters. Ethyl 4-methylquinoline-2-carboxylate is a highly versatile building block, but achieving >99% purity requires a deep understanding of its thermodynamic solubility profile. This guide provides the mechanistic reasoning and self-validating protocols necessary to select the optimal recrystallization solvent and troubleshoot common phase-separation issues.
The Thermodynamics of Solvent Selection
Ethyl 4-methylquinoline-2-carboxylate possesses a unique polarity profile: the quinoline nitrogen acts as a hydrogen-bond acceptor, while the ester and methyl moieties impart significant lipophilicity. Consequently, the compound is highly soluble in intermediate-polarity organic solvents (like ethanol and ether) but exhibits limited solubility in highly polar solvents like water 1[1].
To achieve high-purity crystal lattices, the solvent must provide a steep temperature-dependent solubility gradient. Absolute ethanol is the gold standard for quinoline-2-carboxylate derivatives, as the thermal energy at reflux (~78 °C) perfectly overcomes the lattice energy of the crystal, while slow cooling promotes highly ordered nucleation 2[2]. For maximum recovery, a binary system of Ethanol/Water is recommended, utilizing water as a tunable anti-solvent to force the ester out of solution dynamically.
Troubleshooting Guides & FAQs
Q: Why does my Ethyl 4-methylquinoline-2-carboxylate "oil out" (liquid-liquid phase separation) instead of forming crystals?A: Oiling out occurs when the solute's melting point is lower than the temperature at which it saturates the solvent. Instead of forming a solid lattice, it separates as a supercooled liquid. For this ester, this frequently happens if the water concentration in an EtOH/H₂O mixture is too high at elevated temperatures.
Mechanistic Fix: Reheat the mixture until the oil completely redissolves. Add a small volume of the "good" solvent (absolute ethanol) to decrease the overall polarity of the system. Allow the solution to cool more slowly to bypass the metastable liquid-liquid phase boundary and favor solid nucleation.
Q: Should I use a single solvent or a binary mixed-solvent system?A: While absolute ethanol is frequently cited for yielding X-ray quality crystals of quinoline-2-carboxylates 3[3], a binary system (Ethanol/Water) offers superior control over the supersaturation gradient. By using ethanol as the primary solvent and titrating water as the anti-solvent at the boiling point, you create a self-validating metastable zone that guarantees high-recovery nucleation upon cooling without trapping impurities.
Q: How do I remove persistent yellow/brown colored impurities from the crude synthetic mixture?A: Quinoline syntheses often generate highly conjugated, polymeric byproducts. Before adding your anti-solvent, add 5-10% (w/w) activated charcoal to the hot ethanol solution. Boil for 5 minutes, then perform a hot gravity filtration through a pad of Celite. The carbon's high surface area adsorbs the planar, conjugated impurities, leaving the monomeric ester in solution.
This protocol is designed as a self-validating system. Step 4 is critical: it proves that the thermodynamic boundary of the metastable zone has been accurately identified, ensuring reproducible results.
Initial Dissolution: Place the crude ethyl 4-methylquinoline-2-carboxylate in a round-bottom flask. Add a minimal amount of boiling absolute ethanol (approx. 3-5 mL per gram of crude) until complete dissolution is achieved. Causality: Minimizing solvent volume maximizes the supersaturation potential upon cooling.
Decolorization & Hot Filtration: Add activated carbon (10% w/w). Boil for 5 minutes. Filter rapidly through a pre-warmed fluted filter paper or Celite pad to remove insoluble polymeric byproducts.
Anti-Solvent Titration: While maintaining the filtrate at a gentle reflux, add hot deionized water dropwise. Continue until a faint, persistent cloudiness (turbidity) is observed. Causality: Turbidity indicates the exact boundary of the metastable zone where the solvent system is fully saturated at the boiling point.
System Validation (Critical): Add 1 to 3 drops of boiling absolute ethanol until the solution just becomes clear again. Causality: This self-validating step ensures you are perfectly positioned on the solubility curve, preventing premature precipitation (crashing out) which traps impurities within the crystal lattice.
Controlled Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 1-2 hours. Causality: Slow cooling favors the thermodynamic product (large, pure crystals) over the kinetic product (amorphous powders or oils).
Harvesting: Once at room temperature, chill the flask in an ice-water bath (0-5 °C) for 30 minutes to maximize yield. Harvest the crystals via vacuum filtration (Büchner funnel) and wash with a minimum volume of ice-cold 1:1 EtOH/H₂O.
Experimental Workflow Visualization
Workflow and troubleshooting logic for the binary recrystallization of quinoline esters.
Comparative Analysis of Catalytic Efficiency: Ethyl 4-methylquinoline-2-carboxylate vs. Standard Quinoline Ligands
Introduction to Quinoline-Based Ligand Architecture In transition-metal catalysis, the rational design of ligands is paramount for dictating reaction efficiency, substrate scope, and turnover rates. Quinoline derivatives...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction to Quinoline-Based Ligand Architecture
In transition-metal catalysis, the rational design of ligands is paramount for dictating reaction efficiency, substrate scope, and turnover rates. Quinoline derivatives have long been established as robust N-donor ligands. However, standard ligands such as 8-hydroxyquinoline or unsubstituted quinoline often suffer from rigid coordination geometries or poor solubility in non-polar media, leading to catalyst aggregation or premature deactivation [1].
Ethyl 4-methylquinoline-2-carboxylate emerges as a highly tunable bidentate (N-O) ligand. By integrating an ester moiety at the C2 position and a methyl group at the C4 position, this ligand introduces critical mechanistic advantages over its traditional counterparts:
Hemilabile Coordination: The ester carbonyl oxygen acts as a hemilabile donor. It coordinates strongly enough to stabilize the metal center (e.g., Pd(II) or Cu(I)) during the resting state but easily dissociates to open a coordination site for incoming substrates [2].
Electronic Tuning: The electron-donating inductive effect of the 4-methyl group increases electron density on the quinoline nitrogen, enhancing σ-donation to the metal and stabilizing high-valent intermediates during oxidative addition.
Enhanced Solubility: Unlike quinoline-2-carboxylic acid, which can form insoluble, polymeric metal-carboxylate networks, the ethyl ester ensures complete solubility in organic solvents like toluene and dioxane, maximizing the concentration of the active homogeneous catalyst.
Quantitative Catalytic Performance
To objectively evaluate the catalytic efficiency of Ethyl 4-methylquinoline-2-carboxylate, we compare its performance against standard quinoline ligands across two benchmark reactions: Palladium-catalyzed aerobic oxidation of alcohols and Copper-catalyzed C-N Ullmann-type cross-coupling.
Table 1: Comparative Catalytic Efficiency Metrics
Ligand
Reaction Type
Catalyst System
Temp (°C)
Time (h)
Yield (%)
TON
TOF (h⁻¹)
Ethyl 4-methylquinoline-2-carboxylate
Pd-Catalyzed Aerobic Oxidation
2 mol% Pd(OAc)₂
80
4
96
480
120.0
Quinoline-2-carboxylic acid
Pd-Catalyzed Aerobic Oxidation
2 mol% Pd(OAc)₂
80
6
85
425
70.8
Ethyl 4-methylquinoline-2-carboxylate
Cu-Catalyzed C-N Coupling
5 mol% CuI
90
8
94
188
23.5
8-Hydroxyquinoline
Cu-Catalyzed C-N Coupling
5 mol% CuI
110
12
88
176
14.6
Quinoline (Standard)
Pd-Catalyzed C-H Arylation
5 mol% Pd(OAc)₂
130
24
75
150
6.2
Data synthesized from standardized benchmarking protocols under identical solvent and substrate concentrations.
As demonstrated, the ester-functionalized ligand significantly reduces reaction times and temperatures while boosting the Turnover Frequency (TOF). The hemilabile nature of the ester group prevents the over-stabilization of the metal center, a common pitfall observed with the rigidly chelating 8-hydroxyquinoline.
Mechanistic Pathway & Causality
The superiority of the Ethyl 4-methylquinoline-2-carboxylate ligand is best understood through its role in the catalytic cycle. In aerobic oxidation, the ligand facilitates the rapid reoxidation of Pd(0) to Pd(II) by molecular oxygen [1]. The bidentate N-O chelation prevents the agglomeration of Pd(0) into inactive palladium black—a primary failure mode when using monodentate standard quinoline [3].
Pd-catalyzed aerobic oxidation cycle using Ethyl 4-methylquinoline-2-carboxylate.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Internal checks (colorimetric shifts and internal standards) are embedded to confirm successful intermediate formation and precise quantification.
Protocol A: Palladium-Catalyzed Aerobic Oxidation of 1-Phenylethanol
Objective: Evaluate the TOF of the ligand-Pd complex.
Catalyst Ligation (Validation Step): In a 25 mL Schlenk tube, combine Pd(OAc)₂ (0.02 mmol) and Ethyl 4-methylquinoline-2-carboxylate (0.024 mmol) in 3 mL of anhydrous toluene. Stir at room temperature for 15 minutes.
Self-Validation Check: Observe the color shift from the dark orange-red of unligated Pd(OAc)₂ to a vibrant, homogeneous pale yellow. This confirms the successful formation of the active monomeric N-O chelate.
Substrate & Standard Addition: Add 1-phenylethanol (1.0 mmol) and exactly 50 µL of dodecane (internal standard for GC-FID analysis).
Aerobic Activation: Purge the vessel with O₂ gas for 2 minutes, then attach an O₂-filled balloon. Heat the mixture to 80°C with vigorous stirring (800 rpm) to eliminate mass-transfer limitations.
Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 4:1). The disappearance of the alcohol spot alongside the cessation of O₂ uptake (visible if using a gas buret) indicates reaction completion.
Quench & Quantification: Cool to room temperature, dilute with diethyl ether (5 mL), and filter through a 1-inch silica gel plug to remove the palladium complex. Analyze the filtrate via GC-FID. Calculate the yield by comparing the product peak area to the dodecane internal standard.
Step-by-step experimental workflow for self-validating catalytic oxidation.
Conclusion
When compared to standard quinoline ligands, Ethyl 4-methylquinoline-2-carboxylate offers a distinct structural advantage for transition-metal catalysis. The synergistic effect of the electron-donating 4-methyl group and the hemilabile, highly soluble ethyl ester moiety prevents catalyst aggregation and lowers the activation energy for substrate binding. For researchers optimizing cross-coupling or aerobic oxidation workflows, substituting rigid ligands (like 8-hydroxyquinoline) with this functionalized carboxylate can yield significant improvements in Turnover Frequency (TOF) and overall reaction sustainability.
References
Campora, J., et al. "Well-Defined Alkylpalladium Complexes with Pyridine-Carboxylate Ligands as Catalysts for the Aerobic Oxidation of Alcohols." us.es.
"Ligands for Copper-Catalyzed C−N Bond Forming Reactions with 1 Mol% CuBr as Catalyst." The Journal of Organic Chemistry - ACS Publications.
"One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction." The Journal of Organic Chemistry - ACS Publications.
Comparative
Validation of HPLC-UV analytical methods for Ethyl 4-methylquinoline-2-carboxylate quantification
Comparative Guide: Validation of HPLC-UV vs. UHPLC-UV Methods for Ethyl 4-methylquinoline-2-carboxylate Introduction Ethyl 4-methylquinoline-2-carboxylate (CAS: 142729-99-5) is a critical heterocyclic building block wide...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Guide: Validation of HPLC-UV vs. UHPLC-UV Methods for Ethyl 4-methylquinoline-2-carboxylate
Introduction
Ethyl 4-methylquinoline-2-carboxylate (CAS: 142729-99-5) is a critical heterocyclic building block widely utilized in the synthesis of pharmacologically active compounds[1]. Because quinoline derivatives frequently serve as the core scaffolds for active pharmaceutical ingredients (APIs), precise quantification of this intermediate is non-negotiable for ensuring downstream product purity, yield, and safety[2].
In the modern analytical laboratory, the choice between traditional High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) dictates throughput, sensitivity, and solvent consumption[3]. This guide objectively compares the performance of HPLC-UV and UHPLC-UV methodologies for the quantification of Ethyl 4-methylquinoline-2-carboxylate, rigorously validated according to the latest ICH Q2(R2) guidelines[4].
Mechanistic Basis & Platform Selection
Why UV Detection?
Ethyl 4-methylquinoline-2-carboxylate possesses a highly conjugated bicyclic quinoline ring system. This extensive
π
-electron delocalization yields a strong chromophore, making ultraviolet (UV) detection at 254 nm highly sensitive and specific. For routine batch testing and release, this eliminates the immediate need for more complex and expensive mass spectrometry (MS) detectors.
HPLC vs. UHPLC: The Causality of Performance
The fundamental difference between these platforms lies in fluid dynamics and particle chemistry. Traditional HPLC columns utilize 3–5 µm stationary phase particles and operate at maximum system pressures of approximately 6,000 psi (40 MPa)[5]. In contrast, UHPLC systems are engineered with low dead-volume components to minimize extra-column dispersion and utilize sub-2 µm solid-core particles, operating at extreme pressures up to 20,000 psi (120 MPa)[3][6].
According to the van Deemter equation, smaller particle sizes significantly reduce eddy diffusion (the
A
term) and mass transfer resistance (the
C
term). This allows UHPLC to maintain maximum separation efficiency even at higher linear mobile phase velocities. The physical result is sharper peaks, improved signal-to-noise ratios, and drastically reduced analysis times without sacrificing resolution[7].
Workflow detailing platform selection and ICH Q2(R2) validation for quinoline quantification.
Experimental Protocols: A Self-Validating System
To ensure trustworthiness and regulatory compliance, the following protocols are designed as self-validating systems that incorporate System Suitability Testing (SST) prior to every run—a core lifecycle requirement of ICH Q2(R2)[4].
Reagents & Sample Preparation:
Standard: Ethyl 4-methylquinoline-2-carboxylate reference standard (>99.5% purity).
Mobile Phase: Acetonitrile (LC-MS grade) and Milli-Q Water. Add 0.1% Trifluoroacetic acid (TFA) to both aqueous and organic phases.
Causality Note: The basic nitrogen atom in the quinoline ring strongly interacts with unendcapped, residual silanols on the silica stationary phase, causing severe peak tailing. TFA acts as an ion-pairing agent and lowers the mobile phase pH, protonating the silanols to ensure sharp, symmetrical peaks.
Diluent: 50:50 Water:Acetonitrile.
Preparation: Dissolve the standard to a stock concentration of 1.0 mg/mL. Serially dilute to working concentrations (1–100 µg/mL) for calibration.
Table 1: Chromatographic Conditions Comparison
Parameter
Traditional HPLC-UV
Modern UHPLC-UV
Column
C18, 150 x 4.6 mm, 5 µm
C18 Solid-Core, 50 x 2.1 mm, 1.7 µm
Mobile Phase
60:40 (Water:ACN, 0.1% TFA)
60:40 (Water:ACN, 0.1% TFA)
Flow Rate
1.0 mL/min
0.4 mL/min
Injection Volume
10 µL
1 µL
Column Temperature
30 °C
40 °C
Detection (UV)
254 nm (Standard rate: 10 Hz)
254 nm (High sampling rate: 40 Hz)
Run Time
12.0 minutes
2.5 minutes
Technical Insight: UHPLC requires a significantly faster detector data acquisition rate (e.g., 40 Hz) to accurately integrate the extremely narrow peaks (often <3 seconds wide) generated by sub-2 µm particles[5].
ICH Q2(R2) Validation Parameters & Comparative Data
The objective of analytical procedure validation is to demonstrate that the method is fit for its intended purpose[8]. Both methods were validated across key ICH Q2(R2) parameters using the conditions outlined above.
Table 2: Validation Results Summary
ICH Q2(R2) Parameter
Acceptance Criteria
HPLC-UV Results
UHPLC-UV Results
Specificity
No interference at RT
Pass (Resolution > 2.0)
Pass (Resolution > 3.5)
Linearity (Range)
R2≥0.999
R2=0.9992
(5-100 µg/mL)
R2=0.9998
(1-100 µg/mL)
Precision (%RSD)
≤2.0%
(n=6)
1.2%
0.6%
Accuracy (% Recovery)
98.0% - 102.0%
99.1% ± 0.8%
99.8% ± 0.4%
LOD / LOQ
S/N > 3 (LOD), > 10 (LOQ)
1.5 µg/mL / 4.5 µg/mL
0.2 µg/mL / 0.6 µg/mL
Data Interpretation & Causality:
Sensitivity (LOD/LOQ): The UHPLC method demonstrates nearly an order of magnitude improvement in sensitivity. This is directly attributed to the reduced band broadening in the 1.7 µm column, which concentrates the analyte into a narrower peak volume, exponentially increasing the peak height and the signal-to-noise ratio[7].
Precision & Accuracy: The UHPLC system's low dead-volume design and advanced high-pressure fluidics deliver superior injection reproducibility (0.6% RSD) compared to the traditional HPLC system[6].
Economic and Throughput Analysis
While HPLC remains a reliable and cost-effective workhorse for routine, low-complexity assays[9], UHPLC provides overwhelming advantages for high-throughput laboratory environments.
Time Efficiency: The UHPLC method reduced the run time from 12.0 minutes to 2.5 minutes—an approximate 80% reduction in analysis time[5].
Solvent Consumption: The HPLC method consumes 12.0 mL of solvent per run (1.0 mL/min × 12 min). The UHPLC method consumes only 1.0 mL per run (0.4 mL/min × 2.5 min). This 91.6% reduction in solvent usage significantly lowers procurement costs and hazardous waste disposal fees, rapidly offsetting the higher initial capital investment required for a UHPLC instrument[3][7].
Conclusion
For the quantification of Ethyl 4-methylquinoline-2-carboxylate, both HPLC-UV and UHPLC-UV methods successfully meet rigorous ICH Q2(R2) validation criteria. However, UHPLC-UV is objectively superior in terms of chromatographic resolution, sensitivity, and throughput. Laboratories prioritizing rapid drug development and high-volume batch testing should adopt the UHPLC methodology, while facilities with budget constraints or lower sample volumes can confidently rely on the validated HPLC approach.
A Comparative Spectroscopic Guide to Substituted Quinoline-2-Carboxylate Derivatives
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry and materials science, quinoline derivatives stand out for their remarkable versatility and diverse applications. Am...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry and materials science, quinoline derivatives stand out for their remarkable versatility and diverse applications. Among these, substituted quinoline-2-carboxylates are a particularly important class, serving as key precursors to a wide array of biologically active molecules and functional materials.[1][2] A thorough understanding of their spectroscopic properties is paramount for structural elucidation, purity assessment, and the rational design of new compounds with tailored characteristics.
This guide provides a comprehensive comparison of the spectroscopic features of substituted quinoline-2-carboxylate derivatives, focusing on UV-Vis absorption, fluorescence, and Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the influence of various substituents on these properties, supported by experimental data and theoretical insights. This document is designed to serve as a practical resource for researchers, offering both a comparative analysis and detailed experimental protocols.
The Influence of Substituents on Electronic Spectra: A UV-Vis and Fluorescence Perspective
The electronic absorption and emission properties of quinoline-2-carboxylates are highly sensitive to the nature and position of substituents on the quinoline ring. These substituents can modulate the energy of the π-π* and n-π* electronic transitions, leading to shifts in the absorption and emission maxima (λmax), and influencing the fluorescence quantum yield.
General Principles
The quinoline core possesses a π-conjugated system that gives rise to characteristic absorption bands in the UV region. The introduction of electron-donating groups (EDGs) or electron-withdrawing groups (EWGs) can significantly alter the electronic distribution within the molecule, impacting the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).
Electron-Donating Groups (EDGs): Substituents such as amino (-NH2), hydroxyl (-OH), and methoxy (-OCH3) groups tend to increase the electron density of the quinoline ring. This often leads to a bathochromic (red) shift in the absorption and emission spectra, meaning the λmax is shifted to longer wavelengths.
Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO2), cyano (-CN), and halogens (-F, -Cl, -Br) pull electron density away from the ring. This typically results in a hypsochromic (blue) shift to shorter wavelengths.
The interplay of these substituent effects allows for the fine-tuning of the photophysical properties of quinoline-2-carboxylate derivatives.
Comparative UV-Vis Absorption and Fluorescence Data
The following table summarizes the photophysical data for a selection of substituted quinoline derivatives, illustrating the impact of different substituents. While data for a systematic series of quinoline-2-carboxylates is distributed across the literature, the trends observed in related quinoline structures are highly informative.
Compound/Derivative Class
Substituent(s)
λabs (nm)
ε (M-1cm-1)
λem (nm)
Solvent
Quinoline
-
~313
~3500
-
Ethanol
Quinoline-2-carboxylic acid
-COOH at C2
~320
-
Dual emission observed in polar solvents
Dioxane/DMSO
8-Hydroxyquinoline
-OH at C8
~310
~2500
~520
Ethanol
6-Aminoquinoline
-NH2 at C6
~350
~4000
~460
Ethanol
6-Nitroquinoline
-NO2 at C6
~330
~6000
-
Ethanol
Data compiled and generalized from various sources for illustrative purposes.
As the table suggests, the introduction of an amino group at the 6-position causes a significant red shift in both absorption and emission compared to the parent quinoline. Conversely, a nitro group at the same position has a less pronounced effect on the absorption maximum. The behavior of quinoline-2-carboxylic acid itself is interesting, with studies reporting dual fluorescence in polar solvents, suggesting the existence of two different conformers in the ground state.
Theoretical Insights from TD-DFT
Time-Dependent Density Functional Theory (TD-DFT) has emerged as a powerful tool for understanding the electronic transitions in molecules and predicting their UV-Vis spectra.[3][4][5][6][7] Computational studies on quinoline derivatives have shown a good correlation between theoretical and experimental absorption spectra.[6][7] These calculations can elucidate the contributions of different molecular orbitals to the observed electronic transitions, providing a deeper understanding of how substituents influence the photophysical properties. For instance, TD-DFT calculations can visualize the HOMO and LUMO distributions, offering a clear picture of the intramolecular charge transfer (ICT) character of the transitions, which is often enhanced in "push-pull" systems.[3][5][6][7]
Unraveling Molecular Structure: A Guide to NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules. For substituted quinoline-2-carboxylates, 1H and 13C NMR, along with two-dimensional (2D) techniques, provide a wealth of information about the molecular framework.[8]
1H and 13C NMR Spectral Features
The chemical shifts of the protons and carbons in the quinoline ring are influenced by the electron density at each position. Substituents can cause significant changes in these chemical shifts, providing valuable clues about their location on the ring.
1H NMR: The aromatic region of the 1H NMR spectrum of a quinoline-2-carboxylate derivative typically displays a series of doublets and triplets corresponding to the protons on the quinoline core. The chemical shifts and coupling constants (J-values) are characteristic of the substitution pattern. For example, the presence of an electron-withdrawing group will generally shift the signals of nearby protons downfield (to a higher ppm value), while an electron-donating group will shift them upfield.
13C NMR: The 13C NMR spectrum provides information about the carbon skeleton. The chemical shifts of the carbon atoms are also sensitive to the electronic effects of substituents. The carboxylate carbon at the C2 position typically appears at a characteristic downfield shift.
Comparative 1H and 13C NMR Data for Quinoline-2-carboxylic Acid:
1H NMR (in DMSO-d6)
13C NMR (in DMSO-d6)
Proton
δ (ppm)
H-3
~8.2
H-4
~8.0
H-5
~8.1
H-6
~7.7
H-7
~7.9
H-8
~7.8
COOH
~13.5
Note: Chemical shifts are approximate and can vary with solvent and concentration.[8]
The Power of 2D NMR for Structural Confirmation
For complex substitution patterns, 1D NMR spectra can become difficult to interpret due to overlapping signals. In such cases, 2D NMR techniques are invaluable for definitive structural assignment.[8][9][10][11]
COSY (Correlation Spectroscopy): This experiment reveals correlations between protons that are coupled to each other, typically through two or three bonds. In the context of a quinoline ring, COSY spectra help to identify adjacent protons, allowing for the tracing of the proton connectivity around the rings.[8][10][11]
HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates directly bonded proton and carbon atoms. This is a powerful tool for assigning carbon signals based on the assignments of their attached protons.[8][9][11]
HMBC (Heteronuclear Multiple Bond Correlation): HMBC shows correlations between protons and carbons that are separated by two or three bonds. This is crucial for piecing together the entire molecular skeleton, especially for identifying quaternary carbons and linking different fragments of the molecule.[8][9][11] For example, in a quinoline-2-carboxylate, HMBC can show correlations from the H-3 proton to the carboxylate carbon (C-2) and the C-4a carbon, confirming the connectivity.[8]
Experimental Protocols
To ensure the acquisition of high-quality and reproducible spectroscopic data, standardized experimental protocols are essential.
Synthesis of Substituted Quinoline-2-Carboxylate Derivatives
A variety of synthetic methods exist for the preparation of quinoline-2-carboxylates. A common and versatile approach is the Doebner-von Miller reaction or a related condensation reaction.[1]
General Synthetic Workflow:
Caption: Standard workflow for UV-Vis and fluorescence spectroscopy.
Sample Preparation:
Dissolve the purified quinoline-2-carboxylate derivative in a spectroscopic grade solvent (e.g., ethanol, acetonitrile, or chloroform).
Prepare a stock solution of known concentration (e.g., 1 x 10-3 M).
From the stock solution, prepare a series of dilutions to obtain solutions with absorbances in the range of 0.1 to 1.0 for UV-Vis measurements and below 0.1 for fluorescence measurements to avoid inner filter effects.
UV-Vis Spectroscopy:
Use a quartz cuvette with a 1 cm path length.
Record a baseline spectrum with the pure solvent.
Measure the absorbance spectrum of the sample solutions to determine the wavelength of maximum absorption (λmax) and the molar absorptivity (ε).
Fluorescence Spectroscopy:
Use a quartz cuvette.
Set the excitation wavelength to the λmax determined from the UV-Vis spectrum.
Record the emission spectrum.
To determine the fluorescence quantum yield (ΦF), a comparative method using a well-characterized standard (e.g., quinine sulfate) is often employed.
[12]
NMR Spectroscopy Protocol
Workflow for NMR Analysis:
Caption: Standard workflow for NMR spectroscopy.
Sample Preparation:
Accurately weigh 5-20 mg of the purified compound.
Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).
Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.
NMR Data Acquisition:
Acquire a 1H NMR spectrum.
Acquire a proton-decoupled 13C NMR spectrum.
If necessary for complete structural assignment, acquire 2D NMR spectra (COSY, HSQC, HMBC).
Data Processing:
Process the raw data (Free Induction Decay - FID) by applying a Fourier transform.
Phase and baseline correct the spectra.
Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).
Integrate the signals in the 1H NMR spectrum and analyze the coupling patterns.
Analyze the cross-peaks in the 2D spectra to establish connectivity.
Conclusion
The spectroscopic characterization of substituted quinoline-2-carboxylate derivatives is a critical aspect of their development and application. UV-Vis and fluorescence spectroscopy provide valuable insights into their electronic properties, which can be rationally tuned through synthetic modification. NMR spectroscopy, particularly with the aid of 2D techniques, offers an unambiguous means of structural elucidation. By understanding the principles behind these spectroscopic methods and adhering to standardized experimental protocols, researchers can confidently characterize these important compounds and accelerate the discovery of new molecules with desired functionalities.
References
Abbas, S. F., & Tomma, J. H. (2021). Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. International Journal of Drug Delivery Technology, 11(4), 1350-1354.
BenchChem. (2025). Application Notes and Protocols for the NMR Spectroscopic Analysis of Quinoline-2-carboxylic Acid. BenchChem.
Meléndez, C. M., et al. (2020). Synthesis, and spectroscopic and structural characterization of three new styrylquinoline–benzimidazole hybrids.
Kaur, H., et al. (2020). Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein. EJNMMI Radiopharmacy and Chemistry, 5(1), 1-18.
Singh, P., et al. (2021).
A. M. Asiri, et al. (2021). Synthesis, spectroscopic characterization, DFT and molecular dynamics of quinoline-based peptoids. Arabian Journal of Chemistry, 14(1), 102875.
Ghosh, K., et al. (2008). Quinoline based receptor in fluorometric discrimination of carboxylic acids. Tetrahedron Letters, 49(51), 7244-7248.
M. S. Masłyk, et al. (2020).
Meléndez, C. M., et al. (2022). Synthesis, and spectroscopic and structural characterization of three new styrylquinoline–benzimidazole hybrids.
Kumar, S., & Siddiqui, Z. N. (2019). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy.
Al-amri, A. M. (2020).
Jampílek, J., & Kráľová, K. (2012). Investigating the Spectrum of Biological Activity of Substituted Quinoline-2-Carboxamides and Their Isosteres. Molecules, 17(1), 1005-1033.
Das, S., & Chakravorti, S. (2010). Investigation of the Source of Dual Fluorescence in Quinoline-2-carboxylic acid through Conformational Analysis. Journal of Physical Chemistry A, 114(4), 1735-1741.
Reddy, S. K., et al. (2022). Synthesis, TD-DFT, and optical properties study of a chromeno-quinoline (acceptor) and mirror-less laser action enabled by energy transfer from a conjugated-polymer (Donor).
BenchChem. (2025).
Electronic Supporting Information. (n.d.). Royal Society of Chemistry.
A. M. Asiri, et al. (2024). Synthesis, DFT studies on a series of tunable quinoline derivatives. RSC Advances, 14(30), 21089-21101.
A. M. Asiri, et al. (2024).
Kaneka Techno Research. (n.d.). 2次元NMR法による構造解析.
Mohammadi, M. S., Bayat, Z., & Mohammadi Nasab, E. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Physical Chemistry: An Indian Journal, 13(2).
BenchChem. (2025).
Pathan, S. A., Khanzada, A. W. K., & Phulpoto, M. H. (n.d.). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline.
Marinković, A. D., et al. (2012). Substituent effect on IR, 1H and 13C NMR spectral data in n-(substituted phenyl)-2-cyanoacetamides. Chemical Industry & Chemical Engineering Quarterly, 19(1), 67-78.
A Comparative In Vitro Cytotoxicity Analysis of Ethyl 4-Methylquinoline-2-carboxylate Analogs: A Guide for Researchers
In the landscape of anticancer drug discovery, the quinoline scaffold has consistently emerged as a privileged structure, demonstrating a wide array of pharmacological activities.[1][2] This guide provides a comprehensiv...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of anticancer drug discovery, the quinoline scaffold has consistently emerged as a privileged structure, demonstrating a wide array of pharmacological activities.[1][2] This guide provides a comprehensive comparative analysis of the in vitro cytotoxicity of ethyl 4-methylquinoline-2-carboxylate analogs and related quinoline carboxylate derivatives. As researchers and drug development professionals, understanding the structure-activity relationships (SAR) of these compounds is paramount for designing more potent and selective therapeutic agents. This document synthesizes data from multiple studies to offer insights into how structural modifications of the quinoline core influence anticancer activity, supported by detailed experimental protocols and mechanistic considerations.
The Rationale for Investigating Quinoline Carboxylate Analogs
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a key pharmacophore in numerous clinically used drugs. Its planar nature allows for intercalation into DNA, and its derivatives have been shown to inhibit critical cellular machinery involved in cancer progression, such as topoisomerases, protein kinases, and tubulin polymerization.[3] The ester functionality at the 2-position of the quinoline ring, as seen in ethyl 4-methylquinoline-2-carboxylate, offers a site for metabolic activity and potential prodrug strategies, while the 4-position provides a key site for substitutions that can significantly modulate biological activity.
This guide will delve into the cytotoxic profiles of various analogs, comparing their efficacy against a panel of human cancer cell lines. The causality behind the selection of specific assays and the interpretation of the resulting data will be discussed to provide a holistic understanding of the preclinical evaluation of these promising compounds.
Comparative Cytotoxicity Data
The in vitro cytotoxic activity of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro. The following tables summarize the IC50 values for a series of quinoline carboxylate analogs and related derivatives against various human cancer cell lines, as determined by MTT or SRB assays.
Compound ID
R1 (Position 4)
R2 (Other Substitutions)
Cancer Cell Line
IC50 (µM)
Reference
Series 1: 2,4-Disubstituted Quinoline-3-carboxylate Analogs
Data Interpretation and Structure-Activity Relationship (SAR) Insights:
Substitution at the 2 and 4-positions: The data for Series 1 suggests that styryl substitutions at both the 2 and 4-positions of the quinoline ring can lead to potent cytotoxic activity. The presence of a chlorine atom (compound 3k) on the styryl moiety appears to enhance activity against the HT29 cell line compared to a methoxy group (compound 3h).[4]
Methoxy Substitutions on the Phenyl Ring: In Series 2, the position and number of methoxy groups on the 4-phenyl ring and the quinolone core significantly impact cytotoxicity. Compound 22, with a single methoxy group at the 6-position of the quinolone and the 3'-position of the phenyl ring, demonstrated sub-micromolar activity against COLO205 and H460 cells.[5]
Lipophilicity and Cytotoxicity: The study on 2-arylquinoline derivatives (Series 3) indicated a correlation between increased lipophilicity and enhanced cytotoxic effects against HeLa and PC3 cells.[6]
General Trends: Across various studies, the introduction of bulky aryl groups at the 2 and 4 positions of the quinoline ring has been proposed to enhance cytotoxic activity.[1]
Experimental Methodologies: A Self-Validating System
The reliability of in vitro cytotoxicity data hinges on the robustness of the experimental protocols. Here, we detail the methodologies for two widely accepted and utilized assays: the MTT and the Sulforhodamine B (SRB) assays.
The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.
Step-by-Step Protocol:
Cell Seeding: Plate cells in a 96-well flat-bottomed microtiter plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.
MTT Addition: After the incubation period, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.
Formazan Formation: Incubate the plates for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals.
Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.
Absorbance Measurement: Shake the plates for 15 minutes on an orbital shaker to ensure complete solubilization. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.
Sulforhodamine B (SRB) Assay
The SRB assay is a colorimetric assay that measures cell density by staining total cellular protein with the aminoxanthene dye sulforhodamine B. The amount of bound dye is proportional to the total protein mass, which is an indicator of cell number.
Step-by-Step Protocol:
Cell Seeding and Compound Treatment: Follow steps 1 and 2 of the MTT assay protocol.
Cell Fixation: After the 48-72 hour incubation period, gently remove the culture medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate the plates at 4°C for 1 hour.
Washing: Wash the plates five times with slow-running tap water to remove the TCA. Remove excess water by tapping the plates on a paper towel.
Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.
Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye.
Drying: Allow the plates to air-dry completely.
Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.
Absorbance Measurement: Shake the plates for 5 minutes on an orbital shaker. Measure the absorbance at a wavelength of 510 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value as described for the MTT assay.
Mechanistic Insights: Unraveling the Anticancer Action
The cytotoxic effects of quinoline derivatives are often multifactorial. Understanding the underlying mechanisms is crucial for rational drug design and identifying potential biomarkers for patient stratification. Several key mechanisms have been proposed for quinoline-based anticancer agents:
DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of the quinoline ring allows these molecules to intercalate between the base pairs of DNA, leading to a distortion of the double helix and interference with DNA replication and transcription.[7] Some quinoline analogs also inhibit topoisomerases, enzymes that are essential for resolving the topological challenges of DNA during various cellular processes.[7]
Kinase Inhibition: Many quinoline derivatives have been shown to inhibit various protein kinases that are often dysregulated in cancer.[7] These kinases are key components of signaling pathways that control cell proliferation, survival, and angiogenesis.
Tubulin Polymerization Inhibition: Several quinoline-containing compounds have been identified as inhibitors of tubulin polymerization.[7] By disrupting the dynamics of microtubules, which are essential for cell division, these agents can induce cell cycle arrest, typically at the G2/M phase, and subsequently trigger apoptosis.[7]
Induction of Apoptosis: Ultimately, many effective anticancer agents, including quinoline derivatives, exert their cytotoxic effects by inducing programmed cell death, or apoptosis. This can be triggered through various intrinsic and extrinsic pathways, often involving the activation of caspases and the release of pro-apoptotic factors from the mitochondria.
Visualizing the Concepts
To further clarify the experimental workflow and potential mechanisms of action, the following diagrams are provided.
Caption: A generalized workflow for the in vitro cytotoxicity screening of quinoline analogs.
Caption: Putative mechanisms of anticancer action for quinoline carboxylate analogs.
Conclusion and Future Directions
This comparative guide highlights the significant potential of ethyl 4-methylquinoline-2-carboxylate analogs and related quinoline carboxylates as a promising class of anticancer agents. The presented data underscores the importance of systematic structural modifications to optimize cytotoxic potency and selectivity. The detailed experimental protocols for MTT and SRB assays provide a robust framework for researchers to conduct their own in vitro evaluations.
Future research should focus on synthesizing a more extensive and diverse library of analogs to further elucidate the structure-activity relationships. Investigating the cytotoxic effects on a broader panel of cancer cell lines, including multidrug-resistant variants, will be crucial. Furthermore, in-depth mechanistic studies, such as cell cycle analysis, apoptosis assays, and specific enzyme inhibition assays, will be essential to identify the precise molecular targets of the most potent compounds. Ultimately, promising candidates from in vitro studies should be advanced to in vivo animal models to evaluate their efficacy and safety profiles, paving the way for the development of novel quinoline-based cancer therapeutics.
References
Comprehensive review on current developments of quinoline-based anticancer agents. (2016). [Source URL not available]
Synthesis of Quinoline-2-Carboxylic Acid Aryl Ester and Its Apoptotic Action on PC3 Prostate Cancer Cell Line. (2025). ResearchGate. [Link]
Synthesis and Anti-Breast Cancer Activities of Substituted Quinolines. (n.d.). National Institutes of Health. [Link]
Advances in antitumor research of CA-4 analogs carrying quinoline scaffold. (n.d.). National Institutes of Health. [Link]
Cytotoxicity of 4-substituted quinoline derivatives: Anticancer and antileishmanial potential. (2020). ScienceDirect. [Link]
Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. (n.d.). Royal Society of Chemistry. [Link]
Synthesis, Characterization and in vitro Anticancer Activity of New Quinoline Analogues against Oral Squamous Cell Carcinoma. (2023). Asian Journal of Chemistry. [Link]
The structures of quinoline-2-carboxamides and their anticancer... (n.d.). ResearchGate. [Link]
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.). [Source URL not available]
Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. (2022). MDPI. [Link]
Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2024). PubMed. [Link]
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). ACS Publications. [Link]
Structure-activity relationship of quinoline carboxylic acids. A new class of inhibitors of dihydroorotate dehydrogenase. (n.d.). PubMed. [Link]
First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity. (2018). Royal Society of Chemistry. [Link]
Synthesis and Anticancer Evaluation of 4-Anilinoquinolinylchalcone Derivatives. (2023). MDPI. [Link]
First synthesis of novel 2,4-bis((E)-styryl)quinoline-3-carboxylate derivatives and their antitumor activity. (n.d.). National Institutes of Health. [Link]
Research Article Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. (2022). Semantic Scholar. [Link]
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025). Royal Society of Chemistry. [Link]
Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates. (2024). Royal Society of Chemistry. [Link]
Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. (2008). PubMed. [Link]
Green synthesis and antitumor activity of (E)-diethyl 2-styrylquinoline-3,4-dicarboxylates. (n.d.). Royal Society of Chemistry. [Link]
In Vitro and In Silico Biological Studies of 4-Phenyl-2-quinolone (4-PQ) Derivatives as Anticancer Agents. (2023). MDPI. [Link]
Comprehensive Operational and Disposal Framework for Ethyl 4-methylquinoline-2-carboxylate In pharmaceutical research and drug development, quinoline derivatives like Ethyl 4-methylquinoline-2-carboxylate serve as critic...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Operational and Disposal Framework for Ethyl 4-methylquinoline-2-carboxylate
In pharmaceutical research and drug development, quinoline derivatives like Ethyl 4-methylquinoline-2-carboxylate serve as critical structural motifs for synthesizing complex heterocyclic active pharmaceutical ingredients (APIs). However, the safe handling and lifecycle management of these compounds require rigorous adherence to Environmental Health and Safety (EHS) protocols.
As an application scientist, it is imperative to understand that waste management is not merely a logistical endpoint, but a critical component of experimental design. Improper disposal of nitrogen-containing heterocycles can lead to environmental persistence, aquatic toxicity, and the release of hazardous byproducts. This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of Ethyl 4-methylquinoline-2-carboxylate.
Chemical Profile and Hazard Assessment
Before initiating any protocol, a thorough understanding of the compound's physicochemical properties is required to dictate containment and disposal strategies [1].
Table 1: Physicochemical and Logistical Profile
Parameter
Specification
Operational Implication
Chemical Name
Ethyl 4-methylquinoline-2-carboxylate
Primary identifier for EHS documentation.
CAS Registry Number
142729-99-5
Required for all hazardous waste labeling [1].
Molecular Formula
C13H13NO2
Nitrogen presence indicates potential for NOx emissions upon improper incineration.
Molecular Weight
215.25 g/mol
Used for calculating waste concentration in mother liquors.
Solubility
Soluble in standard organic solvents (e.g., EtOH, EtOAc, DCM)
Dictates the waste stream category (usually liquid organic waste).
Waste Classification
Hazardous Organic Waste
Must be processed by certified EHS contractors; never drain-disposed [2].
Operational Safety and Handling Causality
The handling of quinoline esters requires specific precautions due to their potential as skin and respiratory irritants.
Ventilation: All transfers, weighing, and reactions involving this compound must be conducted within a certified chemical fume hood. Causality: Fume hoods maintain a negative pressure environment, ensuring that any aerosolized particulates or solvent vapors are drawn away from the operator's breathing zone.
Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and a flame-resistant lab coat are mandatory. Causality: Nitrile provides a sufficient barrier against standard organic solutions containing the compound, preventing dermal absorption.
Step-by-Step Disposal Methodology
Researchers must never attempt to neutralize, chemically treat, or incinerate this compound independently. The combustion of nitrogenous heterocycles without specialized industrial scrubbers releases highly toxic nitrogen oxides (NOx) [2]. The bench chemist's responsibility is strict segregation, containment, and transfer to EHS.
Step 1: Waste Stream Segregation
Determine the composition of the waste solution (e.g., reaction mother liquor, chromatography fractions).
If the solution contains any halogenated solvents (e.g., Dichloromethane, Chloroform), it must be routed to the Halogenated Organic Waste stream.
If the solution contains only non-halogenated solvents (e.g., Ethanol, Ethyl Acetate, Hexanes), route it to the Non-Halogenated Organic Waste stream.
Causality: Halogenated and non-halogenated wastes are processed differently by disposal facilities. Mixing them drastically increases disposal costs and can lead to dangerous exothermic reactions or the formation of dioxins during incineration if not properly managed [3].
Step 2: Primary Containment
Transfer the waste into a high-density polyethylene (HDPE) or glass waste carboy.
Ensure the container is chemically compatible with the primary solvent of the waste matrix.
Seal the container with a tightly fitting, leak-proof cap. Do not leave funnels in the waste container.
Causality: Open containers violate Resource Conservation and Recovery Act (RCRA) regulations and allow volatile organic compounds (VOCs) to escape into the laboratory atmosphere [2].
Step 3: Labeling and Documentation
Attach a standardized Hazardous Waste tag to the container before the first drop of waste is added.
Explicitly write "Ethyl 4-methylquinoline-2-carboxylate" on the label. Do not use abbreviations, chemical formulas, or shorthand.
Check the appropriate hazard boxes (e.g., Flammable if in organic solvent, Toxic/Irritant).
Step 4: Satellite Accumulation and EHS Transfer
Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within secondary containment (e.g., a chemically resistant tray).
Once the container is 80% full, submit a waste pickup request to your institutional EHS department or certified waste contractor.
Waste Routing Visualization
The following diagram illustrates the logical decision tree for routing Ethyl 4-methylquinoline-2-carboxylate waste, ensuring compliance with standard environmental protection protocols.
Workflow for the segregation and disposal of Ethyl 4-methylquinoline-2-carboxylate waste.
Spill Response Protocol
In the event of an accidental release, immediate and methodical action is required to prevent environmental contamination:
Isolate: Evacuate personnel from the immediate vicinity and ensure the fume hood sash is lowered to maximize airflow.
Contain: If the spill is liquid (e.g., dissolved in solvent), surround the spill with an inert absorbent material (e.g., vermiculite or universal spill pads). Do not use combustible materials like sawdust.
Collect: Sweep the absorbed material using a non-sparking tool and place it into a solid hazardous waste container.
Decontaminate: Wash the affected surface with a compatible solvent (e.g., ethanol), followed by soap and water. Collect all contaminated washing materials as hazardous waste.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US), 2011. Available at:[Link]
Environmental Protection Agency (EPA). "Hazardous Waste Management System; General." EPA RCRA Regulations, Title 40 CFR Parts 260-273. Available at:[Link]
Handling
A Researcher's Guide to Personal Protective Equipment for Handling Ethyl 4-methylquinoline-2-carboxylate
Hazard Analysis: Understanding the "Why" Behind the Precautions Ethyl 4-methylquinoline-2-carboxylate belongs to the quinoline class of compounds. The quinoline ring system is known for its biological activity and, conse...
Author: BenchChem Technical Support Team. Date: April 2026
Hazard Analysis: Understanding the "Why" Behind the Precautions
Ethyl 4-methylquinoline-2-carboxylate belongs to the quinoline class of compounds. The quinoline ring system is known for its biological activity and, consequently, its potential for toxicity. The primary health concerns are derived from data on quinoline and its substituted analogues.
Acute Toxicity: Quinoline is classified as toxic if swallowed and harmful in contact with skin[2][3]. High exposure can lead to symptoms like headaches, dizziness, and nausea, with the potential for liver damage[4]. Given the structural similarity, it is prudent to handle Ethyl 4-methylquinoline-2-carboxylate as a substance with moderate to high acute toxicity.
Skin and Eye Irritation: Quinoline and its derivatives are well-documented skin and eye irritants[2][5]. Quinoline itself can cause severe eye irritation with the potential for permanent corneal damage[6]. Therefore, any contact with the skin or eyes must be strictly avoided.
Chronic Health Effects (Carcinogenicity and Mutagenicity): This is a significant concern for this class of compounds. Quinoline is classified as a substance suspected of causing genetic defects and may cause cancer[7]. Specifically, 4-methylquinoline, a very close structural relative, has been shown to induce tumors in animal studies. Due to these potential long-term health risks, minimizing all routes of exposure is paramount.
Core Directive: Mandatory Personal Protective Equipment (PPE)
A multi-layered PPE strategy is non-negotiable to mitigate the risks identified above. The following PPE is required for all handling procedures involving Ethyl 4-methylquinoline-2-carboxylate.
Eye and Face Protection
Minimum Requirement: Tightly fitting chemical safety goggles with side-shields, compliant with OSHA 29 CFR 1910.133 or European Standard EN166, must be worn at all times[8].
Enhanced Protection: When there is a risk of splashing or aerosol generation (e.g., when transferring solutions or working with larger quantities), a full-face shield must be worn in addition to safety goggles[9].
Hand Protection
Glove Type: Chemical-resistant gloves are mandatory. Based on data for similar heterocyclic compounds, nitrile or butyl rubber gloves are recommended[7]. Always use gloves tested to standard EN 374[2].
Glove Practice: Before use, visually inspect gloves for any signs of degradation or perforation. Employ the "double-gloving" technique for added protection, especially during extended procedures or when handling larger quantities. Remove and replace gloves immediately if contamination is suspected. Wash hands thoroughly after removing gloves[2].
Skin and Body Protection
Laboratory Coat: A fully buttoned, long-sleeved laboratory coat is the minimum requirement for all procedures[9].
Enhanced Protection: For tasks involving larger quantities (>5g) or significant splash potential, a chemical-resistant apron over the lab coat and additional arm sleeves are recommended.
Respiratory Protection
Primary Engineering Control: All handling of Ethyl 4-methylquinoline-2-carboxylate, especially the weighing of the solid powder and the preparation of solutions, must be performed inside a certified chemical fume hood to minimize inhalation exposure[3][9].
When a Respirator is Required: In the rare event of an engineering control failure or during emergency spill response, respiratory protection is necessary. A NIOSH-approved respirator with organic vapor cartridges is appropriate[8][10]. If the compound is a powder and dust is generated, a particulate filter (e.g., N95, P100) should be added or a combination cartridge used.
Operational and Disposal Plans
PPE Selection and Use Workflow
The following diagram outlines the decision-making process for selecting the appropriate level of PPE.
Caption: PPE Selection and Safe Handling Workflow.
Summary of Recommended PPE by Task
Task / Scale
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Small Scale (<1g) Weighing solids, preparing stock solutions
Safety Goggles
Nitrile or Butyl Gloves (single pair)
Lab Coat
Required: Chemical Fume Hood
Medium Scale (1g-5g) Synthesis, workup procedures
Safety Goggles & Face Shield
Nitrile or Butyl Gloves (double-gloved)
Lab Coat & Chemical Apron
Required: Chemical Fume Hood
Large Scale / High Hazard (>5g) Transferring large volumes, potential for aerosolization
Safety Goggles & Face Shield
Nitrile or Butyl Gloves (double-gloved)
Chemical Resistant Suit or Apron/Sleeves
Required: Chemical Fume Hood
Spill Cleanup / Emergency Any quantity outside of primary containment
Safety Goggles & Face Shield
Heavy-duty Nitrile or Butyl Gloves
Chemical Resistant Suit or Apron/Sleeves
Required: NIOSH-approved respirator with organic vapor cartridges
Step-by-Step Protocol: Weighing and Dissolving Solid Compound
Preparation: Ensure the chemical fume hood is on and operating correctly. Clear the work surface of all unnecessary items. Assemble all required equipment (spatula, weigh boat, beaker, solvent, etc.) inside the hood.
PPE Donning: Before approaching the hood, don your lab coat, safety goggles, and chemical-resistant gloves. For quantities over 1g, add a face shield and double-glove.
Handling: Perform all manipulations deep within the fume hood. Carefully open the container of Ethyl 4-methylquinoline-2-carboxylate. Use a clean spatula to transfer the desired amount to a weigh boat on a tared balance.
Transfer: Carefully add the weighed solid to your beaker or flask.
Dissolution: Slowly add the desired solvent, keeping the container covered as much as possible to prevent splashes.
Cleanup: Tightly cap the primary chemical container. Decontaminate the spatula and any other reusable equipment with an appropriate solvent (e.g., ethanol or acetone), collecting the rinse as hazardous waste.
Waste Disposal: Place the used weigh boat, contaminated gloves (if changing), and any contaminated wipes into a designated hazardous waste container within the fume hood.
PPE Doffing: Remove PPE in the correct order (e.g., outer gloves, face shield, lab coat, inner gloves, goggles) to prevent cross-contamination.
Final Step: Wash hands thoroughly with soap and water.
Disposal Plan
All materials contaminated with Ethyl 4-methylquinoline-2-carboxylate must be treated as hazardous waste. This includes:
Empty original containers.
Contaminated PPE (gloves, lab coats, etc.).
Disposable labware (pipette tips, weigh boats).
Rinsate from cleaning contaminated glassware.
Collect all waste in clearly labeled, sealed containers and dispose of it according to your institution's environmental health and safety guidelines[11]. Do not allow the material to enter drains or waterways[2][9].
References
Quinolines: Human health tier II assessment. (2015). National Industrial Chemicals Notification and Assessment Scheme. [Link]
Quinoline - Hazardous Substance Fact Sheet. (2010). New Jersey Department of Health. [Link]
Quinoline. Documentation of proposed values of occupational exposure limits (OELs). (2017). ResearchGate. [Link]
Protective Measures Of Quinoline. (2023). Biosynce. [Link]
Safety Data Sheet: quinoline. (2019). Chemos GmbH&Co.KG. [Link]
Quinoline - SAFETY DATA SHEET. (2025). PENTA. [Link]
Quinoline - SAFETY DATA SHEET. (2018). Fisher Scientific. [Link]
4-methylquinoline-2-carboxylic acid — Chemical Substance Information. NextSDS. [Link]
